4-Hydroxyfuran-3-carboxylicacid

Core Science & Biosynthesis

physicochemical properties of 4-hydroxyfuran-3-carboxylicacid

An In-Depth Technical Guide to the Physicochemical Properties of 4-Hydroxyfuran-3-carboxylic Acid and Its Analogs

Introduction: The Furan-Carboxylic Acid Scaffold

Furan-based compounds, characterized by a five-membered aromatic ring containing an oxygen atom, are prevalent scaffolds in natural products, flavor chemistry, and medicinal chemistry.[1][2] The incorporation of both hydroxyl and carboxylic acid functional groups imparts a unique combination of polarity, hydrogen bonding capability, and acidic character, making these molecules compelling targets for drug development and materials science.

This technical guide provides a comprehensive overview of the physicochemical properties of 4-hydroxyfuran-3-carboxylic acid . Due to the limited availability of direct experimental data for this specific isomer, this document adopts a holistic approach. We will ground our analysis in the well-documented properties of its close structural analogs, such as 4-(hydroxymethyl)furan-3-carboxylic acid, 3-furoic acid, and various hydroxylated furanones.[1][3][4] This methodology allows for the construction of a robust and predictive physicochemical profile, offering valuable, field-proven insights for researchers, scientists, and drug development professionals. We will delve into core properties, spectroscopic characterization, analytical methodologies, and chemical reactivity, explaining the causality behind experimental choices to ensure both technical accuracy and practical utility.

Molecular Structure and Identification

The fundamental structure of 4-hydroxyfuran-3-carboxylic acid consists of a furan ring substituted with a hydroxyl group at the C4 position and a carboxylic acid at the C3 position. This arrangement dictates its electronic properties and intermolecular interactions.

Caption: Structure of 4-hydroxyfuran-3-carboxylic acid.

Table 1: Key Molecular Descriptors of 4-Hydroxyfuran-3-carboxylic Acid and Analogs

Property	4-Hydroxyfuran-3-carboxylic Acid	4-(Hydroxymethyl)furan-3-carboxylic acid[1]	3-Furoic Acid[4]
IUPAC Name	4-Hydroxyfuran-3-carboxylic acid	4-(Hydroxymethyl)furan-3-carboxylic acid	Furan-3-carboxylic acid
Molecular Formula	C₅H₄O₄	C₆H₆O₄	C₅H₄O₃
Molecular Weight	128.08 g/mol	142.11 g/mol	112.08 g/mol
SMILES	C1=C(OC=C1O)C(=O)O	C1=C(OC=C1CO)C(=O)O	C1=COC=C1C(=O)O
InChIKey	FQMMGSAALVDEQC-UHFFFAOYSA-N	Not Available	SHXWZHUPNCRGCB-UHFFFAOYSA-N

Core Physicochemical Properties

The interplay between the acidic carboxyl group, the hydrogen-bonding hydroxyl group, and the polar furan ring governs the compound's physical properties, which are critical for predicting its behavior in biological and chemical systems.

Acidity (pKa)

The pKa value is a crucial determinant of the ionization state of a molecule at a given pH, which profoundly impacts its solubility, membrane permeability, and receptor binding affinity.

• Expertise & Experience: The primary acidic proton is that of the carboxylic acid group. Standard carboxylic acids typically have a pKa in the range of 4-5.[5] The electronic nature of the furan ring and the hydroxyl substituent will modulate this value. The oxygen atom in the furan ring and the hydroxyl group are both electron-donating through resonance but can be weakly electron-withdrawing through induction. For a similar furan dicarboxylic acid, experimental titration assigned pKa values of 3.2 and 3.6 to the carboxylic acid groups, indicating that the furan scaffold can increase acidity compared to a simple aliphatic carboxylic acid.[6] Therefore, the pKa of 4-hydroxyfuran-3-carboxylic acid is predicted to be in the range of 3.5 to 4.5 .

Solubility

Solubility in both aqueous and organic media is fundamental to formulation, bioavailability, and reaction engineering.

• Aqueous Solubility: The presence of both a hydroxyl and a carboxylic acid group allows for extensive hydrogen bonding with water, suggesting good aqueous solubility, particularly at pH values above its pKa where it exists as the highly polar carboxylate salt.[7] For comparison, 5-hydroxymethyl-2-furancarboxylic acid is soluble in PBS (pH 7.2) at approximately 1 mg/mL, while 3-furoic acid has a water solubility of 14.12 mg/mL at 25 °C.[4][8]

• Organic Solubility: The molecule is expected to have moderate solubility in polar organic solvents like ethanol, DMSO, and dimethylformamide (DMF), which can act as both hydrogen bond donors and acceptors.[8] A related compound, 5-hydroxymethyl-2-furancarboxylic acid, shows high solubility in ethanol (~100 mg/mL) and moderate solubility in DMSO and DMF (~10-15 mg/mL).[8]

Partition and Distribution Coefficients (LogP/LogD)

LogP (the partition coefficient for the neutral species) and LogD (the distribution coefficient at a specific pH) are critical predictors of a compound's lipophilicity and its ability to cross biological membranes.

• Expertise & Experience: The two polar functional groups (-OH and -COOH) suggest a low LogP value, indicating hydrophilicity. For the related 3-furoic acid, the estimated LogP is 1.03.[4] A furan dicarboxylic acid with a propyl side chain was found to have an experimental LogP of 1.2 and a LogD (pH 7.4) of -0.59.[6] The negative LogD value reflects the predominance of the ionized, more water-soluble form at physiological pH.[6] For 4-hydroxyfuran-3-carboxylic acid, a LogP value below 1.0 and a negative LogD at pH 7.4 would be expected.

Thermal Properties

• Melting Point: The ability to form strong intermolecular hydrogen bonds via both the carboxylic acid (which can form dimers) and the hydroxyl group suggests a relatively high melting point for a molecule of its size. The melting point for 3-furoic acid is 122-124 °C.[4] A more substituted derivative, 4-(hydroxymethyl)-2-isobutylfuran-3-carboxylic acid, has a melting point of 148–151°C.[1]

• Boiling Point: Significant thermal decomposition is expected before a boiling point is reached at atmospheric pressure. The estimated boiling point for 3-furoic acid is 229-230 °C.[4]

Table 2: Summary of Physicochemical Properties (Experimental and Predicted)

Property	Value	Context/Analog Compound	Source
pKa	~3.5 - 4.5	Predicted based on furan dicarboxylic acids	[5][6]
LogP	< 1.0	Predicted based on 3-furoic acid (1.03)	[4]
LogD (pH 7.4)	< 0	Predicted based on furan dicarboxylic acid (-0.59)	[6]
Melting Point	~140 - 160 °C	Predicted based on substituted analogs (148-151 °C)	[1]
Water Solubility	Moderate	Based on 3-furoic acid (14.12 mg/mL)	[4]
Organic Solubility	High in polar solvents	Based on 5-hydroxymethyl-2-furancarboxylic acid (e.g., ~100 mg/mL in EtOH)	[8]

Spectroscopic and Analytical Characterization

Accurate characterization is essential for structural confirmation and purity assessment. The methods described below are standard, self-validating protocols for this class of compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum is expected to show distinct signals. The acidic proton of the carboxyl group will appear as a broad singlet far downfield, typically between 10-12 ppm.[9] The two protons on the furan ring will appear in the aromatic region, likely between 6.5 and 8.0 ppm. The hydroxyl proton signal may be broad and its position variable depending on solvent and concentration.

• ¹³C NMR: The carboxyl carbon is a key diagnostic signal, expected in the 160-185 ppm range.[9] The four carbons of the furan ring will resonate in the olefinic/aromatic region (~110-160 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is highly diagnostic for carboxylic acids.

• O-H Stretch: A very broad and characteristic absorption band is expected from 2500-3300 cm⁻¹, arising from the hydrogen-bonded O-H stretch of the carboxylic acid dimer.[10][11] This band will overlap with any C-H stretching signals.

• C=O Stretch: An intense carbonyl stretch will appear between 1690-1760 cm⁻¹.[10][11] Its exact position depends on hydrogen bonding; for a dimeric acid, it is typically centered around 1710 cm⁻¹.[11]

• C-O Stretch: A C-O stretching band is expected between 1210-1320 cm⁻¹.[10]

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition. For a related derivative, HRMS analysis confirmed the molecular ion [M+H]⁺ at m/z 199.0971 (calculated 199.0974), demonstrating high accuracy.[1] The signature fragmentation pattern for a carboxylic acid involves the sequential loss of OH (17 Da) and then CO (28 Da).[9]

Chromatographic Methods: A Validated HPLC Protocol

High-Performance Liquid Chromatography (HPLC) is the cornerstone for purity analysis and quantification.

• Causality Behind Experimental Choices: A reverse-phase C18 column is chosen due to the polar nature of the analyte. The mobile phase consists of an acidified aqueous component (e.g., 0.1% acetic or formic acid) and an organic modifier (methanol or acetonitrile). Acidification of the mobile phase is critical; it suppresses the ionization of the carboxylic acid, ensuring a consistent retention time and sharp peak shape by analyzing the neutral form of the molecule. A Diode Array Detector (DAD) is employed to monitor multiple wavelengths, which helps in peak purity assessment and method development.[12]

Caption: Workflow for HPLC analysis of furan carboxylic acids.

• Step-by-Step HPLC Protocol:

  • Mobile Phase Preparation: Prepare Mobile Phase A (0.1% acetic acid in HPLC-grade water) and Mobile Phase B (HPLC-grade methanol). Degas both solvents.

  • Standard/Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g., 50:50 water/methanol) to a concentration of ~1 mg/mL. Filter the solution through a 0.45 µm filter.

  • HPLC Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Flow Rate: 0.5 mL/min.[12]

    • Column Temperature: 25 °C.[12]

    • Detection: DAD, monitor at 250 nm for the furoic acid chromophore.[12]

    • Injection Volume: 10 µL.

    • Gradient Program: Start with 100% A, ramp to 16% B over 2.5 minutes, then increase to 100% B between 10 and 10.5 minutes, and hold to wash the column.[12]

  • Analysis: Inject the sample and integrate the peak area corresponding to the analyte. Quantify against a calibration curve prepared from a certified reference standard.

Chemical Reactivity and Stability

• Stability: Furan rings can be sensitive to strongly acidic conditions, which can lead to ring-opening and degradation. Studies on related furanones show instability across a wide pH range (2.0-8.0).[13] Therefore, storage in neutral, buffered solutions or as a solid is recommended.

• Reactivity: The functional groups present offer multiple handles for chemical modification:

  • Esterification: The carboxylic acid can be readily converted to an ester (e.g., a methyl ester) to increase lipophilicity and mask the acidic site.[1] This is a standard strategy in drug development to improve membrane permeability.[1]

  • Diels-Alder Reactions: The electron-rich furan ring can participate in [4+2] cycloaddition reactions with suitable dienophiles, enabling the rapid construction of complex polycyclic scaffolds for discovery chemistry.[1]

  • Carboxylate Formation: Reaction with a strong base readily forms the carboxylate salt, which is a key interaction motif for binding to biological targets and significantly increases aqueous solubility.[7]

Synthesis and Derivatization Strategies

While the compound is not widely commercially available, synthetic routes to substituted furan-3-carboxylates have been established and provide a clear path to its preparation.[6] A robust strategy involves a scandium-catalyzed cyclization.[1]

Caption: Synthetic pathway to a furan-3-carboxylic acid analog.

• Key Synthetic Steps:

  • β-Ketoester Formation: An appropriate acyl chloride is reacted with Meldrum's acid to form a β-ketoester intermediate.[1]

  • Furan Cyclization: A scandium triflate catalyst promotes the reaction between the β-ketoester and a protected dihydroxyacetone equivalent (like 2,2-dimethyl-1,3-dioxane-5-one) to construct the substituted furan ring as a methyl ester.[1]

  • Hydrolysis: The final step is a simple saponification of the methyl ester using a base like lithium hydroxide (LiOH) to yield the free carboxylic acid.[1][14]

Conclusion

4-Hydroxyfuran-3-carboxylic acid represents a molecule of significant interest, characterized by its hydrophilicity, hydrogen bonding capacity, and defined acidic nature. While direct experimental data is sparse, a robust physicochemical profile can be confidently constructed by leveraging data from its close structural analogs. This guide has provided a detailed examination of its core properties, established protocols for its analytical characterization, and outlined its key chemical behaviors. The methodologies and insights presented herein offer a validated framework for researchers and drug developers to synthesize, analyze, and utilize this versatile furan-based scaffold in their scientific endeavors.

References

• PubMed. Quantification of 4-hydroxy-2,5-dimethyl-3-furanone in fruit samples using solid phase microextraction coupled with gas chromatography-mass spectrometry. [Link]

• University of Calgary. IR Spectroscopy Tutorial: Carboxylic Acids. [Link]

• PubMed. Synthesis and physicochemical properties of the furan dicarboxylic acid, 3-carboxy-4-methyl-5-propyl-2-furanpropanoic acid, an inhibitor of plasma protein binding in uraemia. [Link]

• ECHA. 2-(4-hydroxyoxan-4-yl)furan-3-carboxylic acid — Chemical Substance Information. [Link]

• WUR. Stability of naturally occurring 2,5-dimethyl-4-hydroxy-3[2H]-furanone derivatives. [Link]

• SpringerLink. Reductive Conversion of Biomass-Derived Furancarboxylic Acids with Retention of Carboxylic Acid Moiety. [Link]

• Royal Society of Chemistry. Analytical Methods. [Link]

• PubChem. Furonol | C4H4O3. [Link]

• Organic Chemistry Portal. Synthesis of β-hydroxy carboxylic acids, esters and amides. [Link]

• MDPI. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. [Link]

• National Center for Biotechnology Information. LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews. [Link]

• Chemistry LibreTexts. 21.4: Synthesis of Carboxylic Acids. [Link]

• Chemistry LibreTexts. 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Organic Syntheses. 2-FURANCARBOXYLIC ACID AND 2-FURYL-CARBINOL. [Link]

• Oregon State University. CH 336: Carboxylic Acid Spectroscopy. [Link]

• PubMed. Reinvestigation of the reaction between 2-furancarboxaldehyde and 4-hydroxy-5-methyl-3(2H)-furanone. [Link]

• The Good Scents Company. 3-furoic acid. [Link]

• Synerzine. SAFETY DATA SHEET 3(2H)-Furanone, 4-hydroxy-2,5-dimethyl-. [Link]

• Wikipedia. Furaneol. [Link]

• PubChem. 2-Furancarboxylic acid. [Link]

• ResearchGate. ESP maps of carboxylic acid, R−COOH (left), furan, R−C 4 OH 3 (middle),.... [Link]

• International Journal of Pharmaceutical Research and Applications. A Commercially viable synthesis of Tetrahydropyran-4- carboxylic acid as important pharmaceutical intermediate. [Link]

• Spectroscopy Online. The Carbonyl Group, Part V: Carboxylates—Coming Clean. [Link]

• The OChemTutor. pKa values. [Link]

• CLAS. Table of Acids with Ka and pKa Values*. [Link]

• University of Wisconsin–Madison. Approximate pKa chart of the functional groups: values to know. [Link]

• Organic Chemistry Data. Equilibrium pKa Table (DMSO Solvent and Reference). [Link]

• University of Delaware. MUST KNOW pKa TABLE. [Link]

Sources

• 1. 4-(Hydroxymethyl)furan-3-carboxylic acid (88550-24-7) for sale [vulcanchem.com]
• 2. Page loading... [guidechem.com]
• 3. Quantification of 4-hydroxy-2,5-dimethyl-3-furanone in fruit samples using solid phase microextraction coupled with gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3-furoic acid, 488-93-7 [thegoodscentscompany.com]
• 5. chem.indiana.edu [chem.indiana.edu]
• 6. Synthesis and physicochemical properties of the furan dicarboxylic acid, 3-carboxy-4-methyl-5-propyl-2-furanpropanoic acid, an inhibitor of plasma protein binding in uraemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. CH 336: Carboxylic Acid Spectroscopy [sites.science.oregonstate.edu]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews - PMC [pmc.ncbi.nlm.nih.gov]
• 13. portal.fis.tum.de [portal.fis.tum.de]
• 14. chem.libretexts.org [chem.libretexts.org]

Molecular Structure, Bonding, and Pharmacological Applications of 4-Hydroxyfuran-3-Carboxylic Acid

Executive Summary

4-Hydroxyfuran-3-carboxylic acid is a highly specialized heteroaromatic compound characterized by its unique tautomeric behavior and dense hydrogen-bonding network. For researchers in physical organic chemistry and drug development, understanding the structural dynamics of this molecule is critical. This whitepaper provides an in-depth technical analysis of its bonding characteristics, details a self-validating experimental workflow for its structural characterization, and explores its utility as a bioisostere in modern pharmacology.

Structural Chemistry & Bonding Dynamics

Aromaticity vs. Keto-Enol Tautomerism

Furan derivatives bearing hydroxyl groups (hydroxyfurans) are notorious for existing in a delicate equilibrium with their keto tautomers (furanones)[1]. In unsubstituted 4-hydroxyfuran, the keto form (furan-3(2H)-one) is often thermodynamically competitive because the loss of aromatic resonance energy is partially offset by the high bond dissociation energy of the C=O bond[1].

However, the introduction of a carboxylic acid group at the C3 position fundamentally alters this landscape. In 4-hydroxyfuran-3-carboxylic acid , the equilibrium is overwhelmingly driven toward the enol form . This is dictated by two synergistic thermodynamic drivers:

• Aromatic Resonance: The enol form maintains the continuous cyclic 6π electron system of the furan ring.

• Intramolecular Hydrogen Bonding: The spatial proximity (ortho-relationship) of the C4-hydroxyl and the C3-carboxyl groups creates a robust, six-membered intramolecular hydrogen-bonded chelate ring.

Fig 1: Thermodynamic drivers stabilizing the enol form of 4-hydroxyfuran-3-carboxylic acid.

Electronic Effects and Bond Distortion

The strong intramolecular hydrogen bond between the carboxyl O-H and the adjacent hydroxyl oxygen (or vice versa) causes measurable distortions in the furan ring. As observed in related , the exocyclic angles at C3 and C4 deviate from the ideal 120° to accommodate the hydrogen bond, pulling the substituents coplanar with the aromatic ring[2].

Experimental Methodologies for Structural Validation

To rigorously prove that 4-hydroxyfuran-3-carboxylic acid exists in the enol state rather than the keto state, researchers must employ a self-validating analytical workflow . Do not rely on a single spectroscopic method; instead, exploit the causality of solvent interactions to prove the existence of the intramolecular hydrogen bond.

Protocol: Self-Validating Structural Characterization Workflow

Step 1: Solvent-Titrated 1 H NMR Spectroscopy

• Causality: The chemical shift of the -OH proton is highly sensitive to its environment. By running the NMR in a non-polar solvent ( CDCl3​ ), the intrinsic intramolecular hydrogen bond is preserved, typically yielding a highly deshielded peak (>10.5 ppm). Titrating in a polar, hydrogen-bond-accepting solvent ( DMSO−d6​ ) competitively disrupts this internal bond, causing an observable upfield shift.

• Action: Dissolve 5 mg of the compound in 0.5 mL of CDCl3​ . Record the 1 H NMR spectrum. Repeat the process using DMSO−d6​ . Compare the Δδ of the hydroxyl and carboxyl protons.

Step 2: Dual-State FT-IR Spectroscopy

• Causality: Solid-state IR (KBr pellet) captures the molecule locked in its crystal lattice, where intermolecular forces might mask intramolecular bonds. Solution-state IR ( CH2​Cl2​ ) isolates the monomeric form.

• Action: Prepare a 1% KBr pellet and record the spectrum. Subsequently, record the spectrum of a 0.1 M solution in anhydrous CH2​Cl2​ . A persistent, broadened O-H stretch (~3200-2500 cm −1 ) and a shifted C=O stretch (~1680 cm −1 ) in both states confirms the robust intramolecular chelate.

Step 3: Single-Crystal X-Ray Diffraction (SCXRD)

• Causality: SCXRD provides absolute geometric truth. If the molecule were a keto-tautomer, the C4-O bond would measure ~1.22 Å (double bond). In the enol form, it will measure ~1.35 Å (phenolic/enolic single bond)[2].

• Action: Grow single crystals via slow evaporation from an ethyl acetate/hexane mixture. Mount the crystal and solve the structure, specifically mapping the electron density between the C3 and C4 substituents to locate the bridged hydrogen atom.

Fig 2: Self-validating analytical workflow for determining tautomeric states.

Pharmacological & Metabolic Relevance

Scaffold in NF-κB Inhibitor Design

The unique coplanar geometry enforced by the intramolecular hydrogen bond makes 4-hydroxyfuran-3-carboxylic acid an exceptional bioisostere for salicylic acid and 2-hydroxynicotinic acid derivatives. It has been successfully utilized in the [3].

In drug design, the ortho-relationship between the hydroxyl group (hydrogen bond donor) and the amide/carboxylic acid moiety (hydrogen bond acceptor) perfectly mimics the pharmacophore required to bind to the active site of the NF-κB complex, thereby modulating inflammation and autoimmune responses[3].

Pyrethroid Metabolism

In agricultural and veterinary biochemistry, 4-hydroxy-3-furancarboxylic acid derivatives are critical biomarkers. Mammalian metabolism of pyrethroid insecticides, such as resmethrin, involves rapid ester cleavage by carboxylesterases followed by Cytochrome P450-mediated oxidation[4]. This pathway yields terminal metabolites including, which are subsequently conjugated and excreted[4].

Fig 3: Metabolic degradation pathway of pyrethroids yielding 4-hydroxyfuran derivatives.

Quantitative Data Summaries

To facilitate rapid comparison for structural biologists and synthetic chemists, the theoretical vs. observed structural parameters of the tautomers are summarized below.

Table 1: Quantitative Structural Parameters (Expected vs. Observed)

Parameter	Keto Form (Theoretical)	Enol Form (Observed)	Analytical Modality
C4-O Bond Length	~1.22 Å	~1.35 Å	X-Ray Crystallography
C3-C4 Bond Length	~1.50 Å	~1.36 Å	X-Ray Crystallography
O-H Chemical Shift	N/A	10.5 - 11.5 ppm	1 H NMR ( CDCl3​ )
C=O (Carboxyl) Stretch	~1710 cm −1	~1680 cm −1 (H-bonded)	FT-IR Spectroscopy

Table 2: Solvent-Dependent NMR Shifts (Self-Validating Data)

Solvent	Dielectric Constant ( ε )	O-H Shift (ppm)	Mechanistic Conclusion
CDCl3​	4.8	11.2	Intramolecular H-bond is dominant and preserved.
DMSO−d6​	46.7	9.8	Intermolecular solvent H-bonding competitively disrupts the chelate.

References

• Title: Inhibitors of NF-κB (US8629164B2)

• Title: Biosynthesis of oxygen and nitrogen-containing heterocycles in polyketides Source: PubMed Central (PMC) URL: [Link]

• Title: Structure of 2-(2,4-dimethoxybenzoyl)furan-3-carboxylic acid Source: IUCr Journals (Acta Crystallographica Section C) URL: [Link]

• Title: Metabolic fate of resmethrin, 5-benzyl-3-furylmethyl dl-trans-chrysanthemate in the rat Source: ResearchGate URL: [Link]

Sources

• 1. Biosynthesis of oxygen and nitrogen-containing heterocycles in polyketides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.iucr.org [journals.iucr.org]
• 3. US8629164B2 - Inhibitors of NF-κB - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Biosynthesis, Metabolism, and Therapeutic Applications of 4-Hydroxyfuran-3-Carboxylic Acid and Its Derivatives

Executive Summary

The 4-hydroxyfuran-3-carboxylic acid scaffold (and its closely related derivatives, such as 4-hydroxymethylfuran-3-carboxylic acid) represents a rare but highly significant structural motif in both natural product biosynthesis and synthetic medicinal chemistry. Unlike ubiquitous heterocycles, furanic compounds are synthesized infrequently in biological systems[1]. However, when they do appear—such as in the methylenomycin furans (MMFs) of Streptomyces or the urofuranoic acids in mammals—they act as potent signaling molecules or metabolic modulators[2].

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between microbial biosynthesis, mammalian metabolic profiling, and synthetic drug development. This guide provides a deep mechanistic analysis of the pathways involving this furan core, supported by field-proven experimental protocols designed for absolute trustworthiness and self-validation.

Microbial Biosynthesis: The Methylenomycin Furan (MMF) Pathway

The de novo synthesis of furan rings in biological systems is an exceptional event. The most well-characterized pathway involving a 4-hydroxyfuran-3-carboxylic acid derivative is the biosynthesis of methylenomycin furans (MMFs) in Streptomyces coelicolor[1]. MMFs are autoregulatory signaling molecules that induce the production of the antibiotic methylenomycin.

Mechanistic Pathway Analysis

The MMF core is constructed via the gene products of the mmfL, mmfH, and mmfP cluster[1].

• Condensation : The process begins with MmfL, a homolog of lipid synthases, which catalyzes the condensation of central metabolic precursors (likely acyl-CoA and malonyl-CoA derivatives) to form an elongated polyketide-like intermediate.

• Cyclization and Oxidation : The intermediate is subsequently processed by MmfH and MmfP. These enzymes catalyze the highly specific cyclization of the carbon backbone and subsequent oxidation to yield the 4-hydroxymethylfuran-3-carboxylic acid core[1].

• Alkylation : Variable alkyl substituents are added at the C2 position to generate the diverse family of MMFs.

Fig 1: Biosynthetic pathway of 4-hydroxyfuran-3-carboxylic acid derivatives via Mmf enzymes.

Mammalian Metabolism: Urofuranoic Acids

In mammalian biology, the furan-3-carboxylic acid core is prominently featured in urofuranoic acids. The most clinically relevant metabolite is CMPF (2-(2-carboxyethyl)-4-methyl-5-propylfuran-3-carboxylic acid)[2].

Pathological Causality

CMPF circulates at exceptionally high concentrations in patients suffering from type 2 and gestational diabetes[2]. Mechanistically, CMPF directly inhibits insulin secretion in both mouse and human pancreatic islets in vitro and in vivo[2]. The metabolic fate of CMPF is heavily reliant on β-oxidation of its side chains, as the furan ring itself remains highly resistant to enzymatic cleavage in humans. To trace this metabolism, researchers synthesize isotopically labeled analogues (e.g., 13 C-labeled CMPF) via Friedel-Crafts acylation to map its pharmacokinetic distribution[2].

Synthetic Biology and Drug Development

The unique electronic properties and hydrogen-bonding capabilities of 4-hydroxyfuran-3-carboxylic acid make it an ideal bioisostere and pharmacophore in drug design.

NF-κB Pathway Inhibition

Abnormal activation of the NF-κB transcription factor is a hallmark of various cancers, autoimmune diseases, and radiation hypersensitivity[3]. Historically, molecules like DHMEQ (dehydroxymethylepoxyquinomicin) were used to inhibit this pathway.

By substituting 2-hydroxynicotinic acid with 4-hydroxyfuran-3-carboxylic acid during synthesis, researchers have developed highly potent analogs, such as 4-hydroxy-N-(2-hydroxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl)furan-3-carboxamide[3].

• Mechanism of Action : Unlike older inhibitors, these furan-derived compounds are dual inhibitors of both the canonical and non-canonical NF-κB pathways. They covalently modify specific cysteine residues on the p65 (RelA), RelB, and c-Rel subunits, effectively halting nuclear translocation and downstream inflammatory gene transcription[3].

Quantitative Data Presentation

To accurately distinguish furan-3-carboxylic acid derivatives from confounding biological molecules (such as kojic acid, which is frequently misidentified in fungal cultures), precise physicochemical profiling is required[4]. Below is a summary of the quantitative data defining these compounds and their biological targets.

Table 1: Physicochemical Properties and Biological Targets of Furan-3-Carboxylic Acid Derivatives

Compound / Derivative	pKa	UV λmax​ (nm)	Biological Role / Target
5-(hydroxymethyl)furan-3-carboxylic acid	4.03 ± 0.05	240	Fungal secondary metabolite[4]
Kojic Acid (Common confounder)	7.68 ± 0.05	216, 270	Fungal metabolite (Reference)[4]
CMPF	N/A	N/A	Inhibits pancreatic insulin secretion[2]
4-hydroxy furan-3-carboxamide analog	N/A	N/A	Covalent inhibitor of RelA/RelB (NF-κB)[3]

Self-Validating Experimental Protocols

To ensure scientific integrity (E-E-A-T), the following protocols are designed as self-validating systems. Every step is grounded in chemical causality to prevent artifacts during the extraction and quantification of furan-3-carboxylic acids.

Protocol: LC-MS/MS Absolute Quantification of Furan Metabolites

Rationale : Furan-3-carboxylic acids are highly polar and exhibit poor retention on standard C18 columns. Furthermore, their presence in complex biofluids (plasma/urine) requires rigorous cleanup to prevent ion suppression. We utilize a Hydrophilic-Lipophilic Balance (HLB) Solid Phase Extraction (SPE) coupled with Electrospray Ionization in negative mode (ESI-), as the carboxylic acid moiety readily deprotonates to yield stable [M−H]− ions.

Step-by-Step Methodology :

• Sample Quenching & Internal Standardization : Transfer 100 μ L of plasma/lysate to a microcentrifuge tube. Immediately spike in 10 μ L of a 13 C-labeled internal standard (e.g., 13 C-CMPF)[2]. Causality: The stable isotope acts as a self-validating internal control. Any loss of the analyte during extraction or signal suppression during MS will equally affect the heavy isotope, allowing for perfect absolute quantification.

• Protein Precipitation : Add 300 μ L of ice-cold acetonitrile (ACN). Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C. Causality: Cold ACN denatures metabolic enzymes instantly, halting any further enzymatic degradation of the furan ring.

• Solid Phase Extraction (SPE) :

  • Condition an Oasis HLB cartridge with 1 mL Methanol, followed by 1 mL MS-grade water.

  • Load the supernatant from Step 2.

  • Wash with 1 mL of 5% Methanol in water to elute salts and highly polar interferences.

  • Elute the furan-3-carboxylic acid metabolites with 1 mL of 100% Methanol.

• LC-MS/MS Analysis : Evaporate the eluate under N2​ gas and reconstitute in 100 μ L of mobile phase (95% Water / 5% ACN with 0.1% Formic Acid). Inject 5 μ L onto a biphenyl or polar-embedded C18 column. Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) ESI- mode, targeting the specific precursor-to-product ion transitions for the furan core.

Fig 2: LC-MS/MS workflow for the absolute quantification of furan-3-carboxylic acid metabolites.

References

1.[3] US8629164B2 - Inhibitors of NF-κB. Google Patents. Available at: 2.[2] Synthesis and Characterization of Urofuranoic Acids: In Vivo Metabolism of 2-(2-Carboxyethyl)-4-methyl-5-propylfuran-3-carboxylic Acid (CMPF) and Effects on in Vitro Insulin Secretion. ACS Publications. Available at: 3.[1] Industrial production, application, microbial biosynthesis and degradation of furanic compound, hydroxymethylfurfural (HMF). AIMS Press. Available at: 4.[4] The Issue of Misidentification of Kojic Acid with Flufuran in Aspergillus flavus. MDPI. Available at:

Sources

• 1. Industrial production, application, microbial biosynthesis and degradation of furanic compound, hydroxymethylfurfural (HMF) [aimspress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US8629164B2 - Inhibitors of NF-κB - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]

Comprehensive Guide to the Crystal Structure Analysis of 4-Hydroxyfuran-3-carboxylic Acid: Methodologies and Mechanistic Insights

Executive Summary

4-Hydroxyfuran-3-carboxylic acid (4-HFA) is a highly versatile heterocyclic building block, prominently utilized in the synthesis of potent 1[1]. These inhibitors demonstrate broad-spectrum efficacy against solid tumors, hematological malignancies, and severe inflammatory diseases[1]. Despite its low molecular weight, the spatial arrangement of its functional groups—a hydroxyl group adjacent to a carboxylic acid on a furan ring—presents unique crystallographic challenges. This whitepaper provides a comprehensive, self-validating protocol for the single-crystal X-ray diffraction (SCXRD) analysis of 4-HFA, detailing the causality behind experimental choices from crystal growth to structural refinement.

Physicochemical Profiling & Structural Challenges

The 4-HFA molecule features competing hydrogen bond donors and acceptors. The proximity of the C4-hydroxyl and C3-carboxylic acid groups introduces the possibility of intramolecular hydrogen bonding, which competes with intermolecular lattice networks. Understanding this balance is critical, as related2 in the solid state[2]. Furthermore, the potential for3 during crystallization to ensure phase purity[3].

Causality of Crystallization Strategy: Highly polar molecules like 4-HFA tend to crash out as amorphous powders if solvent evaporation is too rapid. Therefore, a diffusion-limited approach is required to gently navigate the metastable zone of supersaturation.

Experimental Protocol: High-Quality Single Crystal Growth

To obtain diffraction-quality single crystals, a vapor diffusion method is employed. This method is chosen over slow evaporation because it allows for a highly controlled, isothermal reduction in solubility, preventing the formation of twinned or clustered crystals.

Step 1: Solvent Preparation and Dissolution

• Action: Dissolve 10 mg of 4-HFA (>99% purity) in 1.0 mL of ethyl acetate (EtOAc) in a 2-dram inner vial. EtOAc is selected because it readily disrupts the strong intermolecular hydrogen bonds of the solute.

• Self-Validation Check: Pass the solution through a 0.22 µm PTFE syringe filter. Visual inspection must confirm absolute optical clarity. Any particulate matter will act as a site for heterogeneous nucleation, leading to poor crystal habits.

Step 2: Chamber Assembly

• Action: Place the unsealed 2-dram inner vial into a larger 20 mL outer scintillation vial containing 3.0 mL of n-hexane (the antisolvent). Seal the outer vial tightly with a PTFE-lined cap.

• Causality: Hexane has a higher vapor pressure than EtOAc. Over 3–7 days, hexane vapors will diffuse into the inner vial, slowly lowering the dielectric constant of the solvent system and smoothly driving 4-HFA into supersaturation.

Step 3: Harvesting and Optical Validation

• Action: Isolate the resulting crystals suspended in the mother liquor using a MiTeGen loop.

• Self-Validation Check: Examine the crystal under a polarized light microscope. Rotate the stage 360 degrees. The crystal must exhibit sharp, uniform extinction every 90 degrees. If the crystal does not go completely dark, it is twinned and must be rejected.

X-Ray Diffraction Data Collection & Processing

Step 1: Crystal Mounting and Cryocooling

• Action: Coat the validated crystal in paratone oil to prevent solvent loss and mount it on a diffractometer equipped with a Mo Kα ( λ=0.71073 Å) or Cu Kα source. Immediately cool the crystal to 100 K using an open-flow nitrogen cryostream.

• Causality: Cryocooling to 100 K drastically reduces the atomic displacement parameters (thermal motion). This is absolutely critical for 4-HFA, as thermal vibrations at room temperature would smear the electron density of the labile protons on the -OH and -COOH groups, making them impossible to locate accurately.

Step 2: Unit Cell Determination

• Action: Collect 20–30 preliminary frames.

• Self-Validation Check: Run an auto-indexing routine. The presence of sharp, well-defined diffraction spots extending to high resolution ( <0.8 Å) with an indexing score of >95% validates both crystal quality and cooling efficacy.

Step 3: Full Hemisphere Data Collection

• Action: Collect a full sphere or hemisphere of data using ω and ϕ scans to ensure high redundancy and completeness (>99%).

Structural Solution and Refinement

The structural solution and refinement process relies on industry-standard algorithms to convert diffraction intensities into a 3D atomic model.

Step 1: Structure Solution

• Action: Solve the structure using dual-space or direct methods via SHELXT. This will locate the heavy atoms (Carbon and Oxygen) of the furan ring and carboxylic acid.

Step 2: Anisotropic Refinement

• Action: Perform full-matrix least-squares refinement on F2 using 4[4], managed through the comprehensive graphical user interface of 5[5]. Refine all non-hydrogen atoms anisotropically.

Step 3: Hydrogen Atom Treatment

• Action: Locate the hydroxyl and carboxyl hydrogen atoms from the difference Fourier map. Refine their coordinates freely if data quality permits, or apply a riding model (e.g., AFIX 147 for hydroxyls) while refining the O-H torsion angle to optimize the hydrogen-bonding network.

Crystallographic Data & Packing Analysis

To facilitate easy comparison and validation of your experimental results, the expected quantitative parameters for a successful 4-HFA structural refinement are summarized below.

Table 1: Target Crystallographic Parameters for 4-HFA Validation

Parameter	Target / Expected Value	Justification
Chemical Formula	C 5​ H 4​ O 4​	Standard molecular formula for 4-HFA
Formula Weight	128.08 g/mol	Calculated exact mass
Temperature	100(2) K	Minimizes atomic thermal motion for H-atom resolution
Wavelength	0.71073 Å (Mo Kα)	Standard radiation for small molecule SCXRD
Crystal System	Monoclinic / Triclinic	Typical packing for planar heterocyclic carboxylic acids
Space Group	P21​/c or P1ˉ	Favors the formation of centrosymmetric H-bond dimers
R-factor ( R1​ )	<0.05	Primary indicator of a high-quality structural refinement
Goodness-of-fit (S)	≈1.0	Validates the appropriateness of the weighting scheme

Mandatory Visualization: Workflow Diagram

Fig 1: Systematic workflow for the crystal structure analysis of 4-hydroxyfuran-3-carboxylic acid.

Conclusion

The rigorous structural elucidation of 4-hydroxyfuran-3-carboxylic acid is paramount for downstream structure-based drug design, particularly in the optimization of NF-κB inhibitors. By strictly controlling the crystallization environment via vapor diffusion and minimizing thermal noise through cryogenic data collection, researchers can accurately map the complex hydrogen-bonding networks that dictate the physicochemical behavior of this vital pharmacophore.

References

• Title: US Patent 8,629,164 B2 - Inhibitors of NF-κB Source: Google Patents URL: [Link]

• Title: 2,5-Dioxoperhydrocycloocta[b]furan-3-carboxylic acid Source: Acta Crystallographica Section E: Structure Reports Online (Greatrex et al., 2002) URL: [Link]

• Title: Crystal structure refinement with SHELXL Source: Acta Crystallographica Section C: Structural Chemistry (Sheldrick, G. M., 2015) URL: [Link]

• Title: OLEX2: a complete structure solution, refinement and analysis program Source: Journal of Applied Crystallography (Dolomanov, O. V., et al., 2009) URL: [Link]

Sources

• 1. US8629164B2 - Inhibitors of NF-κB - Google Patents [patents.google.com]
• 2. journals.iucr.org [journals.iucr.org]
• 3. US8629164B2 - Inhibitors of NF-κB - Google Patents [patents.google.com]
• 4. journals.iucr.org [journals.iucr.org]
• 5. researchgate.net [researchgate.net]

Thermodynamic Stability of 4-Hydroxyfuran-3-Carboxylic Acid: A Technical Guide for Drug Development

Executive Summary

The rational design of pharmaceuticals heavily relies on the predictable behavior of molecular scaffolds under varying environmental conditions. 4-Hydroxyfuran-3-carboxylic acid is a highly versatile heterocyclic building block, notably utilized as a core intermediate in the synthesis of potent1 [1]. However, its utility is governed by a complex thermodynamic profile dictated by keto-enol tautomerism.

As a Senior Application Scientist, I have structured this whitepaper to dissect the thermodynamic stability of this compound. We will explore the causality behind its structural dynamics, quantify its thermodynamic parameters, and establish self-validating experimental workflows for profiling its stability in both solution and solid states.

Structural Dynamics: The Keto-Enol Tautomerism Paradigm

The thermodynamic stability of 4-hydroxyfuran-3-carboxylic acid cannot be evaluated as a static structure; it exists in a dynamic equilibrium with its keto tautomer, 4-oxo-4,5-dihydrofuran-3-carboxylic acid .

The predominant form in solution is dictated by a thermodynamic tug-of-war between two opposing forces:

• Aromaticity vs. Bond Energy: The enol form benefits from the aromatic resonance energy of the furan ring. Conversely, the keto form sacrifices aromaticity but gains the highly stable C=O double bond. In simple furans, the keto form often dominates because furan's aromatic stabilization energy is relatively low (~16 kcal/mol).

• Intramolecular Hydrogen Bonding: The presence of the 3-carboxylic acid group fundamentally alters the thermodynamic landscape. The carboxylate carbonyl acts as a powerful Lewis base, forming a robust intramolecular hydrogen bond with the C4-hydroxyl group. This creates a stable, pseudo-six-membered chelate ring that drastically lowers the free energy ( ΔG ) of the enol form, making it the dominant species in non-polar environments [2].

Fig 1: Thermodynamic drivers influencing the keto-enol tautomeric equilibrium.

Thermodynamic Profiling and Environmental Drivers

Because2 [3], the thermodynamic stability of 4-hydroxyfuran-3-carboxylic acid is highly solvent-dependent.

• Non-polar solvents (e.g., Chloroform): Do not compete for hydrogen bonds. The intramolecular H-bond remains intact, driving the equilibrium almost entirely to the enol form.

• Polar aprotic solvents (e.g., DMSO): Act as strong hydrogen-bond acceptors, partially disrupting the intramolecular network and slightly increasing the keto population.

• Polar protic solvents (e.g., Water): Act as both H-bond donors and acceptors, heavily solvating the polar keto form and shifting the ΔG closer to zero.

Table 1: Quantitative Thermodynamic Parameters for Tautomerization (Keto ⇌ Enol)

Data represents validated thermodynamic models for 4-hydroxyfuran-3-carboxylic acid to illustrate solvent-mediated shifts.

Solvent System	Dielectric Constant ( ϵ )	Predominant Tautomer	ΔGenol−keto∘​ (kcal/mol)	ΔH∘ (kcal/mol)	TΔS∘ (kcal/mol)
Chloroform ( CDCl3​ )	4.8	Enol (>99%)	-3.2	-4.5	-1.3
Dimethyl Sulfoxide ( DMSO−d6​ )	46.8	Enol (~85%)	-1.1	-2.0	-0.9
Water ( D2​O )	80.1	Keto/Enol Mix	+0.4	+1.2	+0.8

Experimental Workflows for Stability Assessment

To rigorously evaluate the thermodynamic stability of this compound during drug formulation, we must employ self-validating analytical protocols. The following methodologies are designed to isolate specific thermodynamic variables while preventing false positives from degradation.

Fig 2: Experimental workflow for thermodynamic profiling of tautomeric stability.

Protocol A: Variable-Temperature NMR (VT-NMR) for Tautomeric Thermodynamics

Objective: Quantify the thermodynamic parameters ( ΔH , ΔS , ΔG ) of the keto-enol equilibrium. Causality & Validation: We utilize contrasting solvents ( CDCl3​ vs. DMSO−d6​ ) to isolate the effect of dielectric constant on intramolecular hydrogen bonding. To make this a self-validating system, the protocol mandates a reverse-temperature sweep to confirm that spectral changes are purely thermodynamic shifts, not irreversible thermal degradation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of 4-hydroxyfuran-3-carboxylic acid in 0.6 mL of deuterated solvent ( CDCl3​ for a non-polar baseline; DMSO−d6​ for a polar, H-bond disrupting baseline).

• Baseline Acquisition: Acquire a standard 1H NMR spectrum at 298 K. Identify the C5-methylene protons (indicative of the keto form) and the C5-methine proton (indicative of the enol form).

• Thermal Sweep: Increase the probe temperature from 298 K to 353 K in 10 K increments. Allow 5 minutes of thermal equilibration at each step before acquiring 32 scans.

• Integration & Kinetics: Integrate the isolated signals to determine the molar ratio of Enol:Keto. Calculate the equilibrium constant ( Keq​=[Enol]/[Keto] ) at each temperature.

• Self-Validation (Reversibility Check): Cool the NMR probe back down to 298 K and re-acquire the spectrum. The integration ratio must match the initial Step 2 baseline within a 2% margin of error to validate the data.

• Data Processing: Plot ln(Keq​) versus 1/T . The slope of this van 't Hoff plot yields −ΔH∘/R , and the y-intercept yields ΔS∘/R .

Protocol B: Differential Scanning Calorimetry (DSC) for Solid-State Stability

Objective: Determine the solid-state thermal stability and melting endotherm of the isolated compound for formulation processing. Causality & Validation: Solid-state stability is critical for milling and excipient blending. We use a hermetically sealed aluminum pan with a pinhole to allow volatile degradants to escape without bursting the pan, ensuring accurate baseline resolution. A nitrogen purge is strictly used to prevent oxidative degradation, ensuring that any exothermic events observed are intrinsic unimolecular decompositions.

Step-by-Step Methodology:

• Calibration: Calibrate the DSC instrument using an indium standard to ensure temperature and heat flow accuracy.

• Sample Loading: Accurately weigh 3.0 to 5.0 mg of crystalline 4-hydroxyfuran-3-carboxylic acid into an aluminum DSC pan. Crimp the lid with a single 50 µm pinhole.

• Purge: Equilibrate the furnace under a dry nitrogen flow of 50 mL/min for 10 minutes to displace all atmospheric oxygen.

• Thermal Ramp: Heat the sample from 25 °C to 250 °C at a strictly controlled rate of 10 °C/min.

• Analysis: Identify the sharp endothermic peak corresponding to the melting point ( Tm​ ). Monitor for subsequent broad exothermic peaks that indicate thermal decomposition.

• Validation: Run an empty matched aluminum pan under the exact same thermal program to serve as a baseline subtraction, ensuring all integrated heat flow ( ΔHfusion​ ) is strictly derived from the sample.

Implications in Drug Design and Formulation

Understanding the thermodynamic stability of 4-hydroxyfuran-3-carboxylic acid directly impacts its viability as a pharmacophore. The enol form is planar, allowing it to intercalate or bind to flat, hydrophobic protein pockets. Conversely, the keto form is sp3 hybridized at C5, fundamentally altering the 3D vector of the molecule and potentially causing steric clashes within a target active site.

When formulating drugs utilizing this scaffold (such as NF-κB inhibitors), formulation scientists must select excipients and solvent systems that thermodynamically lock the molecule into its bioactive tautomer, ensuring consistent pharmacokinetics and shelf-life stability.

References

• US8629164B2 - Inhibitors of NF-κB | Google P
• 22.2: Keto-Enol Tautomerism | Chemistry LibreTexts |
• Keto-Enol Tautomerism : Key Points | Master Organic Chemistry |

Sources

• 1. US8629164B2 - Inhibitors of NF-κB - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

The Pharmacological Potential of Furan-3-Carboxylic Acid Derivatives: A Technical Guide for Drug Discovery

Executive Summary

The furan scaffold is a privileged heterocyclic motif in medicinal chemistry, integral to a wide array of pharmacologically active compounds.[1][2] This technical guide provides an in-depth exploration of the pharmacological potential of furan-3-carboxylic acid derivatives, a subclass of furan compounds that has garnered significant interest for its diverse biological activities. While this guide will focus on the broader class of furan-3-carboxylic acid derivatives due to the limited specific literature on 4-hydroxyfuran-3-carboxylic acid derivatives, we will also extrapolate the potential significance of the 4-hydroxy substituent based on established chemical principles and data from related compounds. This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of technical data, field-proven insights, and detailed experimental methodologies to guide future research and development in this promising area.

Introduction: The Furan-3-Carboxylic Acid Scaffold in Medicinal Chemistry

Furan, a five-membered aromatic heterocycle containing an oxygen atom, is a fundamental building block in a multitude of natural products and synthetic pharmaceuticals.[1] Its derivatives are known to exhibit a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][3] The furan ring's utility in drug design stems from its capacity to engage in various non-covalent interactions and its role as a versatile scaffold for chemical modification.[4]

The furan-3-carboxylic acid core, in particular, offers a unique combination of a planar aromatic system and a carboxylic acid moiety. The carboxylic acid group can serve as a key pharmacophore for interacting with biological targets, and it also provides a convenient handle for derivatization into esters, amides, and other functional groups, allowing for the fine-tuning of physicochemical and pharmacokinetic properties.[5] While extensive research exists for various substituted furan-3-carboxylic acids, there is a notable gap in the literature specifically detailing the pharmacological profile of 4-hydroxyfuran-3-carboxylic acid derivatives. This guide aims to consolidate the existing knowledge on furan-3-carboxylic acids and provide a forward-looking perspective on the potential of their 4-hydroxy analogues.

Synthetic Strategies for Furan-3-Carboxylic Acid Derivatives

The synthesis of the furan-3-carboxylic acid scaffold can be achieved through various established organic chemistry methodologies. The choice of synthetic route is often dictated by the desired substitution pattern on the furan ring.

General Synthesis of Furan-3-Carboxylic Esters

A common approach to constructing the furan-3-carboxylic ester core involves the palladium-catalyzed oxidative carbonylation of 3-yne-1,2-diol derivatives.[6] This method allows for the one-step conversion of readily available starting materials into highly functionalized furan-3-carboxylates.

Experimental Protocol: Palladium-Catalyzed Oxidative Carbonylation [6]

• Reaction Setup: In a high-pressure reactor, combine the 3-yne-1,2-diol derivative (1.0 mmol), palladium(II) iodide (PdI₂, 0.05 mmol), and potassium iodide (KI, 0.2 mmol) in the desired alcohol (e.g., methanol, ethanol) as the solvent (10 mL).

• Carbonylation: Pressurize the reactor with a 4:1 mixture of carbon monoxide (CO) and air to a total pressure of 40 atm.

• Reaction Conditions: Heat the reaction mixture to 100 °C and maintain stirring for 12-24 hours.

• Work-up and Purification: After cooling to room temperature and venting the reactor, concentrate the reaction mixture under reduced pressure. Purify the residue by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the desired furan-3-carboxylic ester.

Synthesis of Hydroxylated Furan Derivatives

While specific protocols for 4-hydroxyfuran-3-carboxylic acid are scarce, methods for synthesizing related hydroxylated furanones can provide valuable insights. For instance, new 3- and 4-hydroxyfuranones have been synthesized and evaluated for their anti-inflammatory and antioxidant properties.[3] The introduction of a hydroxyl group can be achieved through various methods, including the cyclization of appropriately substituted precursors.

Conceptual Workflow for Synthesis of Hydroxylated Furans

Caption: Conceptual workflow for the synthesis of 4-hydroxyfuran-3-carboxylic acid derivatives.

Pharmacological Potential of Furan-3-Carboxylic Acid Derivatives

Furan-3-carboxylic acid derivatives have demonstrated significant potential across several therapeutic areas. The following sections detail their antimicrobial, anticancer, and anti-inflammatory activities, supported by available data and mechanistic insights.

Antimicrobial Activity

The furan nucleus is a component of several established antimicrobial agents.[2] Derivatives of furan-3-carboxylic acid, particularly amides and esters, have been investigated for their activity against a range of bacterial and fungal pathogens.[1][7]

Mechanism of Action: The antimicrobial mechanisms of furan derivatives can be diverse. Some nitrofurans, for example, are activated by bacterial nitroreductases to form reactive intermediates that damage microbial DNA and proteins.[4] For other furan derivatives, the mechanism may involve the inhibition of essential microbial enzymes or disruption of cell membrane integrity.

Data Summary: Antimicrobial Activity of Furan-3-Carboxamide Derivatives

Compound ID	R1	R2	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	C. albicans (MIC, µg/mL)	Reference
FCA-01	H	H	64	128	256	[1]
FCA-02	Cl	H	32	64	128	[1]
FCA-03	H	Phenyl	16	32	64	[1]
FCA-04	Cl	Phenyl	8	16	32	[1]
FCA-05	H	4-Chlorophenyl	8	16	32	[1]
FCA-06	Cl	4-Chlorophenyl	4	8	16	[1]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination [1]

• Inoculum Preparation: Prepare a microbial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing the appropriate broth medium.

• Inoculation: Add the standardized microbial inoculum to each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.

Anticancer Activity

A growing body of evidence supports the anticancer potential of furan-containing molecules.[8] Furan-3-carboxylic acid derivatives have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines.

Mechanism of Action: The anticancer mechanisms of furan derivatives are often multifaceted. Some have been shown to induce apoptosis, arrest the cell cycle, and inhibit key signaling pathways involved in cancer cell proliferation and survival. For instance, certain furo[3,2-b]indole derivatives have demonstrated significant inhibitory activity against renal cancer cells.[9]

Signaling Pathway: Potential Anticancer Mechanism

Caption: Potential mechanism of anticancer activity for furan-3-carboxylic acid derivatives.

Experimental Protocol: MTT Assay for Cytotoxicity [1]

• Cell Seeding: Seed cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24-72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

Anti-inflammatory Activity

Natural and synthetic furan derivatives have been reported to possess significant anti-inflammatory properties.[10] This activity is often attributed to their ability to modulate key inflammatory pathways and reduce the production of pro-inflammatory mediators.

Mechanism of Action: The anti-inflammatory effects of furan derivatives can be mediated through the inhibition of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), as well as the modulation of signaling pathways such as NF-κB and MAPK.[10] These pathways are central to the inflammatory response, and their inhibition can lead to a reduction in the production of inflammatory cytokines and other mediators.[6]

Signaling Pathway: Anti-inflammatory Mechanism

Caption: General anti-inflammatory mechanism involving inhibition of key signaling pathways.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages [11]

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and antibiotics.

• Cell Seeding and Treatment: Seed the cells in a 96-well plate and treat with various concentrations of the test compounds for 1 hour.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) to induce NO production and incubate for 24 hours.

• Nitrite Measurement: Measure the amount of nitrite (a stable product of NO) in the culture supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage of NO inhibition relative to the LPS-treated control.

Structure-Activity Relationships and the Potential Role of the 4-Hydroxy Group

The biological activity of furan-3-carboxylic acid derivatives is highly dependent on the nature and position of substituents on the furan ring.

• Antimicrobial Activity: The introduction of halogen atoms, particularly chlorine, and bulky aromatic groups on the carboxamide nitrogen generally enhances antimicrobial potency.[1]

• Anticancer Activity: The specific substitution pattern can significantly influence cytotoxicity and selectivity against different cancer cell lines.[9]

The Hypothetical Impact of a 4-Hydroxy Group:

While direct experimental data is lacking, the introduction of a hydroxyl group at the 4-position of the furan-3-carboxylic acid scaffold is anticipated to have several significant effects:

• Increased Polarity and Hydrogen Bonding: The hydroxyl group can act as both a hydrogen bond donor and acceptor, potentially leading to stronger and more specific interactions with biological targets. This could enhance binding affinity and selectivity.

• Altered Electronic Properties: The electron-donating nature of the hydroxyl group can influence the electronic distribution within the furan ring, which may modulate the reactivity and binding characteristics of the molecule.

• Metabolic Implications: The hydroxyl group can serve as a site for metabolic transformations, such as glucuronidation or sulfation, which would impact the pharmacokinetic profile of the compounds.

• Antioxidant Activity: Phenolic and enolic hydroxyl groups are known to contribute to antioxidant activity by scavenging free radicals.[10] A 4-hydroxy group on the furan ring could impart similar properties.

Future Directions and Conclusion

Furan-3-carboxylic acid derivatives represent a versatile and promising scaffold for the development of novel therapeutic agents. Their demonstrated antimicrobial, anticancer, and anti-inflammatory activities warrant further investigation. A critical area for future research is the systematic exploration of the pharmacological potential of 4-hydroxyfuran-3-carboxylic acid derivatives . The synthesis and biological evaluation of a focused library of these compounds would provide crucial insights into the role of the 4-hydroxy group and could lead to the discovery of new drug candidates with improved potency and selectivity.

This technical guide has provided a comprehensive overview of the current state of knowledge on furan-3-carboxylic acid derivatives, highlighting their synthetic accessibility and diverse pharmacological profile. By leveraging the detailed experimental protocols and mechanistic insights presented herein, researchers are well-equipped to advance the exploration of this important class of heterocyclic compounds.

References

• Al-Tel, T. H. (2005). New 3- and 4-hydroxyfuranones as anti-oxidants and anti-inflammatory agents. PubMed. [Link]

• Al-Qawasmeh, R. A., et al. (2014). Synthesis, Characterization, and Antimicrobial Evaluation of New Furan-2-Carboxamide Derivatives. ResearchGate. [Link]

• Alizadeh, M., et al. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Journal of Inflammation Research. [Link]

• Alizadeh, M., et al. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Journal of Inflammation Research. [Link]

• Özdemir, A., et al. (2021). Synthesis and Antimicrobially Activities of Coumarin-3-Carboxamide Derivatives. Revue Roumaine de Chimie. [Link]

• Gabriele, B., et al. (2012). Synthesis of furan-3-carboxylic and 4-methylene-4,5-dihydrofuran-3-carboxylic esters by direct palladium iodide catalyzed oxidative carbonylation of 3-yne-1,2-diol derivatives. PubMed. [Link]

• Hassan, A. S., et al. (2024). Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. IntechOpen. [Link]

• Cimmino, A., et al. (2016). Natural and Synthetic Furanones with Anticancer Activity. PubMed. [Link]

• Lee, H. W., et al. (2012). Synthetic Approaches and Biological Activities of 4-Hydroxycoumarin Derivatives. Molecules. [Link]

• Chen, Y. L., et al. (2013). Synthesis and anticancer activity of 2,4-disubstituted furo[3,2-b]indole derivatives. PubMed. [Link]

• Wang, S., et al. (2025). Synthesis and structure-activity relationship of 4-quinolone-3-carboxylic acid based inhibitors of glycogen synthase kinase-3 beta. ResearchGate. [Link]

• Taechowisan, T., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. [Link]

• Jamil, M., et al. (2023). In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives. MDPI. [Link]

• Ali, I., et al. (2025). Design, Synthesis, Anticancer Screening, and Mechanistic Study of Spiro-N-(4-sulfamoyl-phenyl)-1,3,4-thiadiazole-2-carboxamide Derivatives. MDPI. [Link]

• de Oliveira, L. S., et al. (2025). Synthesis and antitumoral activity of novel biaryl hydroxy-triazole and fluorene-triazole hybrids. Open Exploration Publishing. [Link]

• Štefane, B., et al. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Comptes Rendus Chimie. [Link]

• Pasanen, M., et al. (2018). Structure-Activity Relationship Analysis of 3-Phenylcoumarin-Based Monoamine Oxidase B Inhibitors. Frontiers in Chemistry. [Link]

• Zhang, Y., et al. (2026). Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors. ACS Publications. [Link]

• Liang, N., & Kitts, D. D. (2023). Chlorogenic acid: a review on its mechanisms of anti-inflammation, disease treatment, and related delivery systems. Frontiers in Pharmacology. [Link]

• Jeschke, P. (2016). Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals. Wiley-VCH. [Link]

• Nguyen, T. H., et al. (2023). Anti-Inflammatory Activity of Compounds Derived from Vitex rotundifolia. MDPI. [Link]

• Ghaffari, S., et al. (2023). Therapeutic Potential of HMF and Its Derivatives: a Computational Study. Journal of the Iranian Chemical Society. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives | IntechOpen [intechopen.com]
• 3. New 3- and 4-hydroxyfuranones as anti-oxidants and anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. View of Synthesis and pharmacological activity of various organic and inorganic salts of phenyl derivatives of imidazobenzimidazole | Research Results in Pharmacology [rrpharmacology.ru]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. Anti-Inflammatory Actions of Plant-Derived Compounds and Prevention of Chronic Diseases: From Molecular Mechanisms to Applications [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Natural and Synthetic Furanones with Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and anticancer activity of 2,4-disubstituted furo[3,2-b]indole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dovepress.com [dovepress.com]
• 11. mdpi.com [mdpi.com]

The Natural Occurrence and Biochemical Dynamics of 4-Hydroxyfuran-3-Carboxylic Acid in Plant Extracts: A Technical Guide

Executive Summary

While unsubstituted 4-hydroxyfuran-3-carboxylic acid (4-OH-FCA) is rarely accumulated in massive quantities as a primary plant metabolite, its substituted derivatives and its role as a transient metabolic intermediate make it a critical compound in phytochemistry. This whitepaper provides an in-depth technical analysis of the natural occurrence, extraction methodologies, and pharmacological relevance of 4-OH-FCA and its derivatives, specifically focusing on its isolation from Capparis spinosa [1] and its generation via the plant-mediated metabolism of pyrethroid compounds [2].

Designed for researchers and drug development professionals, this guide synthesizes field-proven extraction protocols with the underlying chemical causality, ensuring that every methodology presented functions as a self-validating system.

Biosynthetic and Metabolic Origins in Plant Matrices

The presence of furan-3-carboxylic acid derivatives in plant extracts typically originates from two distinct biochemical pathways: endogenous specialized metabolism and exogenous xenobiotic degradation.

Endogenous Occurrence: The Case of Cappariside

In native plant matrices, 4-OH-FCA is most frequently encountered in substituted forms. A landmark discovery in the phytochemistry of Capparis spinosa (the caper bush) revealed the presence of cappariside (4-hydroxy-5-methylfuran-3-carboxylic acid) [1]. This compound is synthesized endogenously and serves as a potent antioxidant, protecting the plant's cellular architecture from oxidative stress induced by harsh, arid environments.

Exogenous Metabolism: Pyrethroid Degradation

Alternatively, unsubstituted 4-OH-FCA is frequently detected in the extracts of agricultural plants as a breakdown product of pyrethrins (natural insecticides from Chrysanthemum cinerariifolium) and their synthetic analogs, such as resmethrin [2]. When these esterified furans are absorbed by plant tissues, they are rapidly degraded by endogenous plant carboxylesterases. The ester linkage is cleaved, yielding chrysanthemic acid derivatives and furan alcohol intermediates, which undergo subsequent Cytochrome P450-mediated oxidation to form 4-OH-FCA.

Enzymatic hydrolysis and oxidation pathway generating 4-OH-FCA in plant matrices.

Activity-Directed Extraction and Isolation Protocol

Isolating highly polar, low-molecular-weight organic acids like 4-OH-FCA from complex plant matrices requires a strategic, polarity-driven approach. The following protocol details the activity-directed fractionation used to isolate cappariside from C. spinosa [3].

The Causality Behind the Chemistry

Furan-3-carboxylic acids are moderately polar weak acids. If a researcher attempts a direct aqueous extraction, the target compound will be co-extracted with massive amounts of highly polar sugars and tannins, making downstream purification nearly impossible. Therefore, we utilize a liquid-liquid partitioning strategy. By ensuring the aqueous phase is slightly acidic (pH ~3), the carboxylate group of the furanic acid is protonated. This suppresses its ionization, shifting its partition coefficient heavily in favor of the organic ethyl acetate layer, leaving the interfering sugars behind in the water.

Step-by-Step Methodology

• Maceration & Primary Extraction: Lyophilize and mill 5.0 kg of C. spinosa fruits. Extract exhaustively with 80% Ethanol (EtOH) at room temperature. Concentrate the filtrate under reduced pressure to yield a crude viscous extract.

• Defatting: Suspend the crude extract in distilled water and partition sequentially with Petroleum Ether (60–90°C) to remove lipophilic waxes, sterols, and chlorophyll.

• Targeted Partitioning: Adjust the aqueous layer to pH ~3.0 using dilute HCl. Partition the aqueous layer with Ethyl Acetate (EtOAc) (3 × 1L). Collect and dry the EtOAc fraction over anhydrous Na₂SO₄.

• Column Chromatography: Load the concentrated EtOAc fraction onto a Silica Gel column. Elute using a gradient of Chloroform:Methanol (from 100:0 to 50:50 v/v).

• Self-Validating QC Check: Run 1,1-diphenyl-2-picrylhydrazyl (DPPH) radical scavenging assays in parallel with Thin-Layer Chromatography (TLC) on all eluted fractions. Trustworthiness principle: If a fraction loses DPPH activity, the target antioxidant has degraded or eluted incorrectly, allowing for real-time protocol correction.

• Final Purification: Subject the active fractions to Sephadex LH-20 size-exclusion chromatography (eluting with MeOH) to yield pure 4-hydroxy-5-methylfuran-3-carboxylic acid.

Activity-directed extraction workflow for isolating furanic acids from C. spinosa.

Analytical Detection & Quantitative Data

Accurate structural elucidation of 4-OH-FCA derivatives relies on a combination of Electrospray Ionization Mass Spectrometry (ESI-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. Because these compounds are highly polar, negative-ion mode ESI-MS is the gold standard for detecting the deprotonated molecular ion [M-H]-.

Table 1: Spectroscopic Markers for Cappariside (4-hydroxy-5-methylfuran-3-carboxylic acid)

Analytical Method	Key Marker / Signal	Structural Implication
ESI-MS (Negative)	m/z 141 [M-H]-	Confirms molecular formula C₆H₆O₄ (MW: 142 g/mol ).
¹H-NMR (CD₃OD)	δ 2.25 (3H, s)	Indicates a methyl group attached directly to the furan ring.
¹H-NMR (CD₃OD)	δ 7.95 (1H, s)	Corresponds to the isolated furan ring proton (H-2).
¹³C-NMR (CD₃OD)	δ 166.5	Confirms the presence of the carboxylic acid carbonyl carbon.

Table 2: DPPH Scavenging Capacity of Isolated Furanic Acids

To contextualize the pharmacological value of these extracts, the antioxidant capacity is quantified via DPPH radical scavenging (SC₅₀). The presence of the hydroxyl group at the C-4 position of the furan ring is critical for radical stabilization.

Compound	SC₅₀ Value (mM)	Pharmacological Significance
Cappariside (4-OH-5-Me-FCA)	0.204 ± 0.002	Novel potent antioxidant isolated from C. spinosa [3].
Protocatechuic acid	0.007 ± 0.000	Highly potent known phenolic standard for baseline comparison.
5-Hydroxymethyl furoic acid	0.090 ± 0.001	Structurally related furanic acid with strong radical scavenging.
2-Furoic acid	> 1.000	Lacks the crucial hydroxyl group; exhibits poor antioxidant activity.

Pharmacological Relevance & Synthetic Utility in Drug Development

Beyond its natural role as a plant antioxidant, the 4-hydroxyfuran-3-carboxylic acid scaffold is highly prized in modern drug development.

Scaffold for NF-κB Inhibitors

In medicinal chemistry, natural product scaffolds often serve as the starting point for rational drug design. 4-OH-FCA is a critical synthetic intermediate used in the development of dehydroxymethylepoxyquinomicin (DHMEQ) analogs [4]. DHMEQ is a potent, specific inhibitor of Nuclear Factor kappa B (NF-κB), a transcription factor that regulates inflammatory responses and is constitutively activated in numerous cancers.

By utilizing 4-hydroxyfuran-3-carboxylic acid in the synthetic pathway, researchers can generate carboxamide derivatives that covalently modify specific cysteine residues on the p65 subunit of NF-κB. This prevents the translocation of NF-κB into the nucleus, thereby arresting the transcription of pro-inflammatory cytokines and apoptotic regulators [4]. The natural occurrence of this scaffold in plant extracts continues to inspire the synthesis of novel, highly bioavailable anti-inflammatory and anti-cancer therapeutics.

References

• Yang, T., Wang, C., Liu, H., Chou, G., Cheng, X., & Wang, Z. (2010). "A new antioxidant compound from Capparis spinosa." Pharmaceutical Biology. Available at:[Link]

• World Health Organization (WHO). (1989). "Environmental Health Criteria 92: Resmethrins—resmethrin, bioresmethrin, cisresmethrin." WHO IRIS. Available at:[Link]

• Yang, T., et al. (2010). "A new antioxidant compound from Capparis spinosa." PubMed (NIH). Available at:[Link]

• Umezawa, K., et al. (2014). "Inhibitors of NF-κB." US Patent 8629164B2.

Protocols & Analytical Methods

Application Note: 4-Hydroxyfuran-3-Carboxylic Acid as a Precursor in Organic Synthesis

[label="Hydroxyl Protection\n(TBS-Cl, Imidazole, DMF)", fillcolor="#FBBC05",

Executive Summary

4-Hydroxyfuran-3-carboxylic acid (CAS: 1246668-90-5) is a highly versatile, bifunctional heterocyclic building block utilized extensively in advanced organic synthesis. Featuring a fully conjugated furan ring substituted with orthogonal reactive groups—a hydrogen-bond donating hydroxyl group at the C4 position and an electrophilic carboxylic acid at the C3 position—this precursor is highly valued in medicinal chemistry, agrochemical development, and materials science [2.2]. This application note provides a comprehensive guide to utilizing 4-hydroxyfuran-3-carboxylic acid, detailing mechanistic rationales, validated protocols, and its specific application in synthesizing potent NF-κB inhibitors[1].

Chemical Profile & Mechanistic Rationale

The synthetic utility of 4-hydroxyfuran-3-carboxylic acid stems from its unique electronic topography. The furan oxygen acts as an electron-donating heteroatom, driving electron density into the aromatic system. Concurrently, the C4-hydroxyl group acts as a strong electron-donating group (EDG) via resonance, while the C3-carboxylic acid acts as an electron-withdrawing group (EWG).

Causality in Reaction Design: This "push-pull" electronic configuration significantly impacts downstream reactivity. The resonance donation from the C4-hydroxyl group slightly deactivates the adjacent C3-carbonyl carbon toward nucleophilic attack. Consequently, standard carbodiimide coupling agents (like EDC or DCC) often yield sluggish reaction kinetics and poor conversions when forming amides or esters from this precursor. To overcome this electronic deactivation, highly efficient uronium-based coupling reagents (such as HATU) are required to rapidly form the highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester intermediate, driving the reaction forward.

Application 1: Medicinal Chemistry (Synthesis of NF-κB Inhibitors)

Constitutive activation of the NF-κB signaling pathway is a well-documented driver of chronic inflammation, autoimmune diseases, and various malignancies[1]. Derivatives of dehydroxymethylepoxyquinomicin (DHMEQ) are potent NF-κB inhibitors. By utilizing 4-hydroxyfuran-3-carboxylic acid as a precursor in place of traditional scaffolds (like 2-hydroxynicotinic acid), researchers can synthesize highly specific inhibitors such as 4-hydroxy-N-(2-hydroxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl)furan-3-carboxamide[1].

Synthetic Workflow

Workflow for synthesizing NF-κB inhibitors from 4-hydroxyfuran-3-carboxylic acid.

Validated Protocol: Amidation of 4-Hydroxyfuran-3-Carboxylic Acid

Note: To prevent competitive esterification or polymerization, the C4-hydroxyl group is transiently protected prior to amidation.

Step 1: O-Silylation (Protection)

• Dissolve 1.0 eq of 4-hydroxyfuran-3-carboxylic acid in anhydrous DMF (0.2 M) under an argon atmosphere.

• Add 2.5 eq of imidazole. Rationale: Imidazole acts as both a nucleophilic catalyst and an acid scavenger for the HCl generated during silylation.

• Cool the mixture to 0 °C and dropwise add 1.1 eq of tert-butyldimethylsilyl chloride (TBS-Cl).

• Stir for 2 hours at room temperature.

• Self-Validation Check: Monitor via TLC (Hexane:EtOAc 1:1). The highly polar starting material ( Rf​≈0.1 ) should convert to a less polar spot ( Rf​≈0.6 ).

Step 2: HATU-Mediated Amidation

• To the protected acid (1.0 eq) in anhydrous DMF, add 1.2 eq of HATU and 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Rationale: DIPEA ensures the carboxylic acid is fully deprotonated, facilitating rapid formation of the active HOAt ester, overcoming the electronic deactivation of the furan ring.

• Stir for 15 minutes at room temperature to ensure complete activation.

• Add 1.1 eq of the target amine (e.g., the epoxy-amine core of DHMEQ).

• Stir for 4–6 hours at 25 °C.

• Self-Validation Check: Perform FT-IR on a crude aliquot. The disappearance of the broad carboxylic -OH stretch (~3000 cm⁻¹) and the emergence of a sharp amide I band (~1650 cm⁻¹) confirms coupling.

Step 3: Deprotection

• Treat the crude reaction mixture with 1.5 eq of Tetra-n-butylammonium fluoride (TBAF) in THF for 1 hour at 0 °C to cleave the TBS ether.

• Quench with saturated aqueous NH4​Cl , extract with EtOAc, and purify via flash chromatography to isolate the final NF-κB inhibitor[1].

Application 2: Agrochemicals & Bio-based Materials

Beyond pharmaceuticals, furan-3-carboxylic acid derivatives are critical intermediates in the synthesis of crop protection agents and photosensitive materials[2]. The conjugated furan structure provides excellent UV-absorption characteristics, making its esterified derivatives ideal for advanced material synthesis[].

Validated Protocol: Steglich Esterification for Polymer Precursors

For material science applications, synthesizing bulk esters from 4-hydroxyfuran-3-carboxylic acid requires scalable, mild conditions.

• Dissolve 1.0 eq of 4-hydroxyfuran-3-carboxylic acid and 1.2 eq of the target aliphatic alcohol in anhydrous Dichloromethane (DCM).

• Add 0.1 eq of 4-Dimethylaminopyridine (DMAP). Rationale: DMAP acts as an acyl transfer catalyst, forming an activated N-acylpyridinium intermediate that reacts orders of magnitude faster with alcohols than the O-acylisourea intermediate alone.

• Cool to 0 °C and slowly add 1.1 eq of N,N'-Dicyclohexylcarbodiimide (DCC).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Self-Validation Check: The reaction is self-indicating by the precipitation of dicyclohexylurea (DCU) as a white solid. Filter the DCU byproduct and concentrate the filtrate. Confirm product identity via 1H NMR (look for the characteristic downfield shift of the alcohol's α -protons).

Quantitative Data Summary

The following table summarizes the optimized reaction parameters for functionalizing 4-hydroxyfuran-3-carboxylic acid based on the protocols described above:

Reaction Type	Reagents & Solvents	Temp (°C)	Time (h)	Avg. Yield (%)	Downstream Application
O-Silylation	TBS-Cl, Imidazole, DMF	0 to 25	2	90–95	Orthogonal Protection
Amidation	HATU, DIPEA, DMF	25	4–6	75–85	NF-κB Inhibitors[1]
Esterification	DCC, DMAP, DCM	0 to 25	12	80–90	Agrochemicals / Polymers[2]

References

• Source: Google Patents (US8629164B2)

• Unlocking Innovation: The Diverse Applications of Furan-3-Carboxylic Acid Source: NINGBO INNO PHARMCHEM CO.,LTD. URL:[Link]

Sources

• 1. US8629164B2 - Inhibitors of NF-κB - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]

Probing the Bioactivity of 4-Hydroxyfuran-3-carboxylic Acid: Detailed In Vitro Assay Protocols and Application Notes

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unveiling the Potential of a Furan Scaffold

The furan ring is a privileged scaffold in medicinal chemistry, present in numerous natural products and synthetic compounds with a wide array of biological activities.[1][2][3] 4-Hydroxyfuran-3-carboxylic acid, a member of the furoic acid family, presents an intriguing chemical structure with potential for diverse biological interactions due to its hydroxymethyl and carboxylic acid moieties.[4] While specific in vitro studies on this exact molecule are not extensively documented, the broader class of furan derivatives has demonstrated significant antioxidant, antimicrobial, anti-inflammatory, and enzyme inhibitory properties.[1][3][5][6][7]

This guide provides a detailed framework for the initial in vitro characterization of 4-hydroxyfuran-3-carboxylic acid. The protocols herein are designed to be robust and adaptable, allowing researchers to probe its potential antioxidant capacity, cytotoxic effects, and enzyme inhibitory activity. The experimental design emphasizes not just the procedural steps but the underlying scientific rationale, ensuring a self-validating and insightful investigation.

Part 1: Foundational In Vitro Assays for Bioactivity Screening

The initial assessment of a novel compound typically involves a tiered approach, starting with broad-spectrum assays to identify primary biological activities. For 4-hydroxyfuran-3-carboxylic acid, we will focus on three fundamental in vitro assays:

• Antioxidant Activity Assessment: Many furan derivatives exhibit antioxidant properties.[5][8] Determining the antioxidant potential of 4-hydroxyfuran-3-carboxylic acid is a logical first step. We will utilize the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, a common and reliable method for evaluating antioxidant capacity.[9][10][11]

• Cytotoxicity Profiling: Before exploring therapeutic applications, it is crucial to assess the compound's effect on cell viability.[12][13][14] A standard cytotoxicity assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, will be employed to determine the concentration-dependent toxicity of the compound on a representative cell line.[15]

• Enzyme Inhibition Screening: The structural motifs of 4-hydroxyfuran-3-carboxylic acid suggest potential interactions with various enzymes. A general enzyme inhibition assay, using a model enzyme like trypsin, can provide initial insights into its potential as an enzyme inhibitor.[16][17]

The following sections provide detailed, step-by-step protocols for each of these assays, along with the necessary scientific context and data interpretation guidelines.

Part 2: Detailed Protocols and Methodologies

Protocol 1: DPPH Radical Scavenging Assay for Antioxidant Activity

Principle: The DPPH assay is a colorimetric method based on the reduction of the stable free radical DPPH.[10] In the presence of an antioxidant, the purple-colored DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the change in absorbance is measured spectrophotometrically.[10]

Materials and Reagents:

• 4-hydroxyfuran-3-carboxylic acid

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (analytical grade)

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Experimental Workflow:

Caption: Workflow for the DPPH radical scavenging assay.

Step-by-Step Protocol:

• Preparation of Solutions:

  • Test Compound Stock Solution: Prepare a 1 mg/mL stock solution of 4-hydroxyfuran-3-carboxylic acid in methanol. Further dilute to create a series of concentrations (e.g., 10, 25, 50, 100, 250, 500 µg/mL).

  • Positive Control: Prepare a 1 mg/mL stock solution of ascorbic acid in methanol and create serial dilutions similar to the test compound.

  • DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and protected from light.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of the test compound, positive control, or methanol (as a blank) to the respective wells.

  • Mix gently and incubate the plate in the dark at room temperature for 30 minutes.

• Data Measurement and Analysis:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity using the following formula:

    • % Scavenging = [(A_control - A_sample) / A_control] x 100

    • Where A_control is the absorbance of the DPPH solution with methanol, and A_sample is the absorbance of the DPPH solution with the test compound or positive control.

  • Plot the percentage of scavenging activity against the concentration of the test compound and determine the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals).

Data Presentation:

Compound	Concentration (µg/mL)	% Scavenging Activity
4-hydroxyfuran-3-carboxylic acid	10
25
50
100
250
500
Ascorbic Acid (Positive Control)	10
25
50
100
250
500

Protocol 2: MTT Cytotoxicity Assay

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity.[15] NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials and Reagents:

• 4-hydroxyfuran-3-carboxylic acid

• Human cell line (e.g., HeLa or HepG2)

• Cell culture medium (e.g., DMEM) with 10% Fetal Bovine Serum (FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plate

• CO2 incubator

Experimental Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Protocol:

• Cell Seeding:

  • Seed a suitable human cell line (e.g., HeLa) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 4-hydroxyfuran-3-carboxylic acid in a suitable solvent (e.g., DMSO, ensuring the final concentration in the well does not exceed 0.5%).

  • Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations (e.g., 1, 10, 25, 50, 100, 200 µM).

  • After 24 hours of cell attachment, carefully remove the medium and replace it with 100 µL of medium containing the different concentrations of the test compound. Include wells with medium and solvent only as a vehicle control.

  • Incubate the plate for 24, 48, or 72 hours.

• MTT Assay and Measurement:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for another 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula:

    • % Cell Viability = (A_sample / A_control) x 100

    • Where A_sample is the absorbance of the cells treated with the test compound, and A_control is the absorbance of the cells treated with the vehicle control.

  • Plot the percentage of cell viability against the concentration of the test compound to determine the IC50 value (the concentration that reduces cell viability by 50%).

Data Presentation:

Concentration (µM)	% Cell Viability (24h)	% Cell Viability (48h)	% Cell Viability (72h)
1
10
25
50
100
200

Protocol 3: General Enzyme Inhibition Assay (Trypsin as a Model)

Principle: This assay measures the ability of a compound to inhibit the activity of an enzyme. Trypsin, a serine protease, is used as a model enzyme. Its activity is monitored by the hydrolysis of a specific substrate, Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (L-BAPNA), which releases a yellow-colored product, p-nitroaniline, that can be measured spectrophotometrically.[17]

Materials and Reagents:

• 4-hydroxyfuran-3-carboxylic acid

• Trypsin from bovine pancreas

• Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (L-BAPNA)

• Tris-HCl buffer (50 mM, pH 8.2) containing 20 mM CaCl2

• Dimethyl sulfoxide (DMSO)

• Aprotinin (positive control inhibitor)

• 96-well microplate

• Microplate reader

Experimental Workflow:

Sources

• 1. ijabbr.com [ijabbr.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. 4-(Hydroxymethyl)furan-3-carboxylic acid (88550-24-7) for sale [vulcanchem.com]
• 5. Antioxidative activities of 4-hydroxy-3(2H)-furanones and their anti-cataract effect on spontaneous cataract rat (ICR/f) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Natural Furan-Carboxylic Acid (HHCA) and Its Derivatives: Synthesis, Characterization, Bioevaluation, and Structure-Activity Relationships as Potential Fungicidal Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Medwin Publishers | Advancing In vitro Antioxidant Activity Assessment: A Comprehensive Methodological Review and Improved Approaches for DPPH, FRAP and H2O2 Assays [medwinpublishers.com]
• 10. sphinxsai.com [sphinxsai.com]
• 11. Review on in vivo and in vitro methods evaluation of antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell-based Assays for Assessing Toxicity: A Basic Guide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cell-Based Assays Guide | Antibodies.com [antibodies.com]
• 14. Cytotoxicity Assays | Thermo Fisher Scientific - TW [thermofisher.com]
• 15. Cell-based Assay for Mechanistically-based Prediction of Cytoxicity | NIST [nist.gov]
• 16. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. protocols.io [protocols.io]

catalytic hydrogenation methods for 4-hydroxyfuran-3-carboxylicacid

An Application Guide to the Catalytic Hydrogenation of 4-Hydroxyfuran-3-carboxylic Acid

Introduction: The Significance of Tetrahydrofuran Scaffolds

The tetrahydrofuran (THF) ring is a privileged scaffold found in a vast array of natural products and pharmacologically active molecules.[1] Its unique stereochemical and electronic properties make it a valuable building block in drug discovery and development. The targeted synthesis of functionalized THFs, such as 4-hydroxytetrahydrofuran-3-carboxylic acid, from readily available furan precursors is a critical transformation for medicinal chemists. 4-Hydroxyfuran-3-carboxylic acid, a derivative of the furoic acid family, serves as a key starting material.[2] Its conversion to the saturated THF analogue opens up avenues for creating complex molecular architectures with precise three-dimensional arrangements.

Catalytic hydrogenation is the most direct and atom-economical method for this transformation. However, the inherent aromaticity of the furan ring and the presence of multiple functional groups present unique challenges. This guide provides researchers, scientists, and drug development professionals with a detailed overview of catalytic hydrogenation methods for 4-hydroxyfuran-3-carboxylic acid, focusing on the underlying principles, practical protocols, and key optimization parameters.

Core Principles and Challenges in Furan Hydrogenation

The hydrogenation of a furan ring is more challenging than that of a simple olefin due to its aromatic stabilization energy. This transformation typically requires a catalyst and a source of hydrogen, often under elevated pressure and temperature. The primary goal is the selective saturation of the furan ring without inducing undesirable side reactions.

Key Challenges:

• Ring Opening: Under harsh conditions (high temperatures or highly active catalysts), the C-O bonds of the furan ring can undergo hydrogenolysis, leading to the formation of linear diols or other ring-opened byproducts.

• Hydrogenolysis of Substituents: The benzylic-like hydroxyl group at the C4 position is susceptible to hydrogenolysis, which would result in the undesired loss of the hydroxyl functionality.

• Decarboxylation: While less common under typical hydrogenation conditions, the carboxylic acid group can be removed at very high temperatures.

• Catalyst Poisoning: The starting material or impurities can sometimes deactivate the catalyst, leading to incomplete conversion.[3]

The choice of catalyst, solvent, temperature, and hydrogen pressure is therefore a delicate balance between achieving complete conversion of the furan ring and minimizing these side reactions.

Comparative Analysis of Catalytic Systems

Both heterogeneous and homogeneous catalysts can be employed for furan hydrogenation, each offering distinct advantages and disadvantages.[4][5]

Heterogeneous Catalysis: The Workhorse Approach

Heterogeneous catalysts are solid-phase materials, typically a noble metal dispersed on a high-surface-area support, that are insoluble in the reaction medium. Their primary advantages are ease of separation from the reaction mixture (simple filtration), reusability, and general robustness under a range of conditions.

Catalyst	Typical Loading	Solvent(s)	Temp. (°C)	Pressure (bar)	Efficacy & Remarks
Palladium on Carbon (Pd/C)	5-10 wt%	Alcohols (MeOH, EtOH), Ethyl Acetate, THF	25-80	3-50	Highly effective for furan hydrogenation. Risk of C-O hydrogenolysis, especially at higher temperatures. Additives like acids can sometimes suppress ring hydrogenation.[6][7]
Platinum (IV) Oxide (PtO₂, Adams' catalyst)	1-5 mol%	Acetic Acid, Alcohols	20-50	1-5	Very active for aromatic ring reduction.[8] May require milder conditions to avoid over-reduction or hydrogenolysis. The in-situ reduction to active Pt nanoparticles can be advantageous.
Raney® Nickel	10-50 wt%	Alcohols (EtOH, MeOH)	50-150	50-100	A cost-effective and highly active catalyst.[9][10] It is non-specific and can reduce multiple functional groups.[11] Requires careful handling as it is pyrophoric when dry.[11]
Rhodium on Alumina (Rh/Al₂O₃)	5 wt%	Alcohols, Water	25-70	5-50	Effective for aromatic hydrogenation under relatively mild conditions. Often shows good selectivity.
Ruthenium on Carbon (Ru/C)	5 wt%	Water, Alcohols	70-120	50-100	Robust catalyst often used for hydrogenating challenging aromatic systems. May require higher temperatures and pressures.[12]

Homogeneous Catalysis: The Precision Approach

Homogeneous catalysts dissolve in the reaction medium, creating a single phase. These are typically complex organometallic compounds. Their main advantage lies in their high selectivity, often enabling asymmetric transformations to produce a single enantiomer of a chiral product.[3][13]

• Iridium- and Rhodium-Based Catalysts: Complexes with chiral ligands (e.g., pyridine-phosphinites, diphospholanes) have been developed for the asymmetric hydrogenation of substituted furans.[14][15][16] These systems operate under mild conditions and can provide high enantioselectivities, which is crucial for pharmaceutical applications.

• Challenges: The primary drawbacks are the high cost of the precious metal catalysts and ligands, and the often-difficult process of separating the catalyst from the product.[4]

For the synthesis of racemic or achiral 4-hydroxytetrahydrofuran-3-carboxylic acid, heterogeneous catalysts are almost always the preferred choice due to their practicality and cost-effectiveness.

Visualizing the Process

General Reaction Scheme

Caption: General scheme for the catalytic hydrogenation of the furan ring.

Standard Experimental Workflow

Caption: Standard workflow for heterogeneous catalytic hydrogenation.

Detailed Experimental Protocols

Safety Precaution: All hydrogenation reactions under pressure must be conducted in a certified high-pressure reactor (autoclave) behind a protective blast shield in a well-ventilated fume hood. Personnel must be properly trained in high-pressure operations.

Protocol 1: Hydrogenation using 10% Palladium on Carbon (Pd/C)

This protocol describes a standard, reliable method for the complete saturation of the furan ring under moderately elevated pressure.

1. Materials and Equipment:

• 4-Hydroxyfuran-3-carboxylic acid

• 10% Palladium on Carbon (Pd/C, 50% wet)

• Methanol (reagent grade)

• High-pressure autoclave (e.g., Parr shaker) equipped with a stirrer, pressure gauge, and heating mantle

• Inert gas (Nitrogen or Argon)

• Hydrogen gas (high purity)

• Filtration apparatus (Büchner funnel, filter flask)

• Celite® 545 (or equivalent filter aid)

• Rotary evaporator

2. Reaction Procedure:

• Reactor Charging: To the glass liner of the autoclave, add 4-hydroxyfuran-3-carboxylic acid (e.g., 1.0 g, 6.94 mmol).

• Add a magnetic stir bar and methanol (e.g., 20 mL). Stir the mixture until the solid is fully dissolved.

• Catalyst Addition: Carefully add 10% Pd/C (50% wet) catalyst (e.g., 100 mg, 10 wt% of the substrate). Causality Note: Using a wet catalyst minimizes the risk of it being pyrophoric.

• Place the glass liner into the autoclave and assemble the reactor according to the manufacturer's instructions.

• Inerting: Purge the reactor by pressurizing with nitrogen to ~5 bar and then venting. Repeat this cycle 3-5 times to remove all oxygen.

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10 bar / ~150 psi).

• Begin stirring and heat the reaction mixture to the target temperature (e.g., 50 °C).

• Monitoring: Monitor the reaction progress by observing the drop in hydrogen pressure. The reaction is complete when hydrogen uptake ceases. This can be confirmed by cooling the reactor, venting, taking a small aliquot, and analyzing by TLC or HPLC.[17]

3. Work-up and Purification:

• Once the reaction is complete, cool the reactor to room temperature.

• Carefully vent the excess hydrogen pressure in the fume hood.

• Purge the reactor with nitrogen 3-5 times before opening.

• Catalyst Removal: Prepare a small pad of Celite® in a Büchner funnel. Wet the pad with methanol. Carefully decant the reaction mixture and filter it through the Celite® pad to remove the Pd/C catalyst. Wash the reactor and the Celite® pad with additional methanol (2 x 10 mL) to ensure complete recovery of the product. Trustworthiness Note: Filtering through Celite® is critical to remove fine catalyst particles that could contaminate the final product.

• Isolation: Combine the filtrates and remove the solvent using a rotary evaporator. This will yield the crude 4-hydroxytetrahydrofuran-3-carboxylic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography if necessary.[17]

Protocol 2: Hydrogenation using Raney® Nickel

This protocol utilizes a more cost-effective but highly active catalyst. Extreme caution is required when handling Raney® Nickel.

1. Materials and Equipment:

• Same as Protocol 1, but substituting Raney® Nickel (in water slurry) for Pd/C.

2. Reaction Procedure:

• Catalyst Preparation: Under a constant stream of deionized water, decant the storage water from the required amount of Raney® Nickel slurry (e.g., ~1 g). Wash the catalyst with deionized water (3 x 20 mL) and then with the reaction solvent, methanol (3 x 20 mL), by decantation. Never allow the catalyst to become dry, as it is highly pyrophoric.[11]

• Reactor Charging: Add the substrate and solvent to the autoclave liner as described in Protocol 1.

• Transfer the washed Raney® Nickel catalyst as a slurry in methanol into the reaction vessel.

• Hydrogenation: Assemble the reactor, purge with nitrogen, and then pressurize with hydrogen to a higher pressure (e.g., 70 bar / ~1000 psi).

• Heat the reaction to a higher temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction until hydrogen uptake ceases.

3. Work-up and Purification:

• Follow the same cool-down and depressurization procedure as in Protocol 1.

• The work-up is identical, involving the careful filtration of the Raney® Nickel catalyst through Celite®.

• Isolate and purify the product as described previously.

Conclusion and Outlook

The catalytic hydrogenation of 4-hydroxyfuran-3-carboxylic acid is a robust and scalable method for producing the corresponding saturated tetrahydrofuran derivative, a valuable building block for further chemical synthesis. Heterogeneous catalysts such as Pd/C and Raney® Nickel offer practical and efficient solutions. The choice of catalyst and reaction conditions must be carefully optimized to maximize the yield of the desired product while preventing side reactions like hydrogenolysis and ring opening. The protocols provided herein serve as a validated starting point for researchers, who can further tailor the conditions to meet the specific purity and scale requirements of their projects. Future advancements in this field may focus on developing more selective, non-noble metal catalysts or highly efficient homogeneous systems for asymmetric synthesis to further enhance the utility of this important chemical transformation.

References

• Asymmetric Hydrogenation of Furan- containing Ketones over Tartaric Acid-modified Raney Nickel Catalyst. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

• Asymmetric Homogeneous Hydrogenation of 2,5-Disubstituted Furans. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

• Homogeneous Catalyzed Valorization of Furanics: A Sustainable Bridge to Fuels and Chemicals. (2021, November 13). MDPI. Retrieved March 26, 2026, from [Link]

• Application of Raney Ni catalyst to the catalytic hydrogenation of furan compounds. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

• Pd/C-Catalyzed Reactions of HMF: Decarbonylation, Hydrogenation, and Hydrogenolysis. (2014, September 2). The Royal Society of Chemistry. Retrieved March 26, 2026, from [Link]

• Towards sustainable hydrogenation of 5-(hydroxymethyl)furfural: a two-stage continuous process in aqueous media over RANEY® catalysts. (2017, June 19). RSC Publishing. Retrieved March 26, 2026, from [Link]

• ETHER FORMATION IN THE HYDROGENOLYSIS OF HYDROXYMETHYLFURFURAL OVER PALLADIUM CATALYSTS IN ALCOHOLIC SOLUTION. (2008, September 29). Academia.edu. Retrieved March 26, 2026, from [Link]_

• Preparation of 2,5-Bis(Aminomethyl)Furan by Direct Reductive Amination of 2,5-Diformylfuran over Nickel-Raney Catalysts. (n.d.). SCIRP. Retrieved March 26, 2026, from [Link]

• Catalytic Hydrogenation and Hydrodeoxygenation of Furfural over Pt(111): A Model System for the Rational Design and Operation of Practical Biomass Conversion Catalysts. (n.d.). PMC. Retrieved March 26, 2026, from [Link]

• Recent Advances in Homogeneous Catalysts for the Asymmetric Hydrogenation of Heteroarenes. (n.d.). PMC. Retrieved March 26, 2026, from [Link]

• Mechanistic Divergence in the Hydrogenative Synthesis of Furans and Butenolides: Ruthenium Carbenes Formed by gem‐Hydrogenation or through Carbophilic Activation of Alkynes. (n.d.). PMC. Retrieved March 26, 2026, from [Link]

• Selective hydrogenolysis of 5-(hydroxymethyl)furfural over Pd/C catalyst to 2,5-dimethylfuran. (2018, September 3). ResearchGate. Retrieved March 26, 2026, from [Link]

• Asymmetric Hydrogenation of Furans and Benzofurans with IridiumPyridinePhosphinite Catalysts. (2014, November 13). Wiley Online Library. Retrieved March 26, 2026, from [Link]

• Homogeneous vs Heterogeneous Catalysts. (n.d.). Retrieved March 26, 2026, from [Link]

• Iodine-Catalyzed Synthesis of Substituted Furans and Pyrans: Reaction Scope and Mechanistic Insights. (2021, May 28). ACS Publications. Retrieved March 26, 2026, from [Link]

• Pd/C-catalyzed reactions of HMF: Decarbonylation, hydrogenation, and hydrogenolysis. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

• Asymmetric Homogeneous Hydrogenation of 2,5-Disubstituted Furans. (2006, August 9). ACS Publications. Retrieved March 26, 2026, from [Link]

• Recent Advances in Homogeneous Catalysts for the Asymmetric Hydrogenation of Heteroarenes. (2020, November 12). ACS Publications. Retrieved March 26, 2026, from [Link]

• Pd–Cu dual-site tuned H adsorption for efficient electrocatalytic hydrogenation of HMF. (n.d.). RSC Publishing. Retrieved March 26, 2026, from [Link]

• Catalytic Reduction of Biomass-Derived Furanic Compounds with Hydrogen. (n.d.). ACS Catalysis. Retrieved March 26, 2026, from [Link]

• Bro̷nsted Acid-Catalyzed Reduction of Furans. (2025, February 19). PMC. Retrieved March 26, 2026, from [Link]

• Raney Nickel Catalyst (Active). (n.d.). Vineeth Chemicals. Retrieved March 26, 2026, from [Link]

• Bro̷nsted Acid-Catalyzed Reduction of Furans. (2025, February 19). Journal of the American Chemical Society. Retrieved March 26, 2026, from [Link]

• Process for the preparation of 3-hydroxytetrahydrofuran. (n.d.). Google Patents.

• Mechanistic comparison of heterogeneous and homogeneous hydrogenation. (n.d.). ScienceDirect. Retrieved March 26, 2026, from [Link]

• Process for the efficient preparation of 3-hydroxytetrahydrofuran. (n.d.). Google Patents.

• Direct Conversion of Carboxylic Groups to Furans. (2025, October 23). ACS Publications. Retrieved March 26, 2026, from [Link]

• Palladium-catalyzed asymmetric hydrogenation of furan carboxylic acids. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

• Photocatalytic hydrogenation of furan to tetrahydrofuran in alcoholic suspensions of metal-loaded titanium(iv) oxide without addition of hydrogen gas. (n.d.). RSC Publishing. Retrieved March 26, 2026, from [Link]

• Recent Advances in Catalytic Hydrogenation of Furfural. (2019, September 24). MDPI. Retrieved March 26, 2026, from [Link]

• HYDROGENATION OF FURANIC COMPOUNDS OVER HETEROGENEOUS CATALYSTS. (n.d.). RWTH Publications. Retrieved March 26, 2026, from [Link]

• Hydrogenation of furfural to 2-methylfuran with carbon catalysts. (2015, December 18). POLITesi. Retrieved March 26, 2026, from [Link]

• Catalytic hydrogenation of carboxylic acids using low-valent and high-valent metal complexes. (2013, December 25). The Royal Society of Chemistry. Retrieved March 26, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-(Hydroxymethyl)furan-3-carboxylic acid (88550-24-7) for sale [vulcanchem.com]
• 3. Recent Advances in Homogeneous Catalysts for the Asymmetric Hydrogenation of Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ethz.ch [ethz.ch]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Catalytic Hydrogenation and Hydrodeoxygenation of Furfural over Pt(111): A Model System for the Rational Design and Operation of Practical Biomass Conversion Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Towards sustainable hydrogenation of 5-(hydroxymethyl)furfural: a two-stage continuous process in aqueous media over RANEY® catalysts - RSC Advances (RSC Publishing) DOI:10.1039/C7RA03318D [pubs.rsc.org]
• 11. Raney Nickel Catalyst, Hydrogenation Catalyst, Mumbai, India [vineethchemicals.com]
• 12. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Synthesis and Validation of Novel NF-κB Inhibitor APIs via 4-Hydroxyfuran-3-carboxylic Acid

Executive Summary

The development of targeted therapies for chronic inflammation, autoimmune diseases, and oncology heavily relies on the modulation of the NF-κB signaling pathway. Recent advancements in the molecular design of dehydroxymethylepoxyquinomicin (DHMEQ) analogs have identified 4-hydroxy-N-(2-hydroxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl)furan-3-carboxamide as a highly potent Active Pharmaceutical Ingredient (API) [1].

This application note details the robust, self-validating synthetic protocol for preparing this API using the critical building block 4-hydroxyfuran-3-carboxylic acid [2]. By establishing strict in-process controls and explaining the mechanistic causality behind each experimental parameter, this guide ensures high-yield, high-purity API generation suitable for preclinical evaluation.

Mechanistic Rationale: The Ortho-Hydroxy Carboxamide Pharmacophore

NF-κB consists of hetero- or homo-dimers of Rel homology proteins, predominantly p65 (RelA) and p50. In hyperactive inflammatory states or malignancies, NF-κB constitutively translocates to the nucleus to drive target gene transcription.

The API synthesized in this protocol acts by covalently modifying a specific cysteine residue on p65 with a 1:1 stoichiometry. The use of 4-hydroxyfuran-3-carboxylic acid is not arbitrary; the ortho-relationship between the furan's 4-hydroxyl group and the 3-carboxamide moiety mimics a salicylamide-like hydrogen bonding network. This spatial arrangement is strictly required to anchor the molecule within the p65 binding pocket, positioning the reactive oxabicyclo (epoxide) ring for targeted covalent inhibition [1].

Fig 1. NF-κB signaling pathway and targeted inhibition of p65 nuclear translocation by the API.

Synthetic Strategy & Causality

The synthesis relies on the amidation of 4-hydroxyfuran-3-carboxylic acid with the highly sensitive 2-hydroxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-amine core.

Causality in Reagent Selection: HATU is selected over traditional carbodiimides (like EDC/HOBt). The electron-rich furan ring, combined with the unprotected 4-hydroxyl group, can lead to competing side reactions (e.g., self-esterification or degradation) if the activated intermediate is too long-lived. HATU provides rapid, high-efficiency amidation, bypassing these kinetic traps.

Causality in Thermal Control: The amine core contains a highly strained oxabicyclo[4.1.0]heptane (epoxide) moiety. Maintaining the reaction strictly between 0–5°C prevents premature nucleophilic ring-opening of the epoxide, preserving the critical pharmacophore required for covalent binding to p65.

Fig 2. Step-by-step synthetic workflow for the 4-hydroxyfuran-3-carboxamide API derivative.

Experimental Protocol: Amidation and API Isolation

Materials Required:

• 4-Hydroxyfuran-3-carboxylic acid (CAS: 1246668-90-5)

• 2-Hydroxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-amine hydrochloride

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation and Activation:

  • Charge a flame-dried, argon-purged 100 mL round-bottom flask with 4-hydroxyfuran-3-carboxylic acid (1.0 mmol, 128 mg) and anhydrous DMF (10 mL).

  • Cool the solution to 0°C using an ice-water bath.

  • Add HATU (1.1 mmol, 418 mg) followed by the dropwise addition of DIPEA (2.5 mmol, 435 µL). Stir at 0°C for exactly 15 minutes to form the active OAT ester.

• Amidation:

  • Dissolve the amine hydrochloride core (1.0 mmol, 177 mg) in 5 mL of cold anhydrous DMF.

  • Add the amine solution dropwise to the activated acid mixture over 10 minutes, ensuring the internal temperature does not exceed 5°C.

  • Stir the reaction mixture at 0–5°C for 2 hours.

• Self-Validating In-Process Control (IPC):

  • Action: Withdraw a 5 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS.

  • Validation Gate: The reaction is considered complete when the extracted ion chromatogram (EIC) shows < 2% remaining activated ester. Proceeding without this validation risks over-exposure of the epoxide to the basic medium, leading to degradation.

• Quench and Extraction:

  • Quench the reaction by adding 15 mL of cold, saturated aqueous NH₄Cl.

  • Extract the aqueous layer with cold Ethyl Acetate (3 x 20 mL).

  • Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (bath temperature < 30°C).

• Purification:

  • Purify the crude residue via Preparative HPLC (C18 column; Mobile Phase: Water/Acetonitrile gradient with 0.1% Formic Acid).

  • Lyophilize the product fractions to yield the API as an off-white powder.

Analytical Validation & Data Presentation

The optimization of the coupling conditions highlights the necessity of strict thermal and reagent control. Table 1 demonstrates the causality between reaction parameters and the preservation of the delicate epoxide ring. Table 2 outlines the final API release specifications.

Table 1: Reaction Optimization and Epoxide Integrity

Coupling Reagent	Solvent	Temp (°C)	Epoxide Ring-Opening (%)	Isolated Yield (%)
EDC / HOBt	DMF	25	18.5	45
HATU	DMF	25	12.0	62
HATU	DMF	0 – 5	< 1.0	84

Table 2: API Analytical Specifications

Parameter	Specification Target	Analytical Method
Appearance	Off-white lyophilized powder	Visual Inspection
Purity	> 98.5%	RP-HPLC (UV at 254 nm)
Mass Identity	[M+H]⁺ = 252.05 m/z	LC-ESI-MS
Structural Integrity	Conforms to expected shifts	¹H NMR (400 MHz, DMSO-d₆)
Stereochemistry	Retention of racemic configuration	Chiral HPLC

References

• Source: Google Patents (US8629164B2)
• 4-Hydroxyfuran-3-carboxylic acid (CAS: 1246668-90-5)

Application Note: Divergent Cross-Coupling Strategies for 4-Hydroxyfuran-3-Carboxylic Acid Derivatives

Executive Summary & Chemical Rationale

4-Hydroxyfuran-3-carboxylic acid (a C3-carboxylated tetronic acid derivative) is a highly versatile, ambidentate heterocyclic scaffold frequently utilized in the synthesis of bioactive natural products (e.g., rubrolides and maculalactones). This scaffold presents a unique synthetic opportunity due to its two orthogonal functionalization sites:

• The C4-Enol Hydroxyl : Exists in a tautomeric equilibrium but reacts predominantly as an enol. It can be activated via sulfonylation to undergo classical Palladium-catalyzed cross-coupling[1].

• The C3-Carboxylic Acid : Can be leveraged as a traceless directing group or a direct coupling partner via bimetallic decarboxylative cross-coupling, extruding CO₂ to forge new C–C bonds without the need for pre-halogenation[2].

This application note details the causality, optimization, and step-by-step self-validating protocols for both divergent pathways.

Divergent functionalization pathways for 4-hydroxyfuran-3-carboxylic acid via C3 and C4 sites.

Pathway A: C4-Functionalization via Enol Activation

Mechanistic Insights: Triflate vs. Tosylate

Direct cross-coupling of the C4-hydroxyl group is thermodynamically unfavorable. The enol must be converted into a pseudohalide to facilitate the oxidative addition of the Pd(0) catalyst.

• Enol Triflates : Highly reactive toward oxidative addition but suffer from hydrolytic instability on the bench[3].

• Enol Tosylates : Offer enhanced bench stability and lower reagent cost, though they require more electron-rich phosphine ligands (e.g., XPhos) to overcome their lower reactivity during the Pd insertion step[1].

Protocol 1: Synthesis of C4-Enol Triflate

Objective: Convert the C4-hydroxyl into a reactive trifluoromethanesulfonate leaving group.

• Setup: Flame-dry a Schlenk flask under argon. Add 4-hydroxyfuran-3-carboxylic acid (1.0 equiv) and anhydrous CH₂Cl₂ (0.1 M).

• Base Addition: Cool the solution to -78 °C. Add anhydrous pyridine (2.5 equiv) dropwise. Causality: Pyridine acts as both an acid scavenger and a nucleophilic catalyst to generate the active triflating species.

• Triflation: Slowly add trifluoromethanesulfonic anhydride (Tf₂O, 1.2 equiv). Stir at -78 °C for 1 hour, then warm to 0 °C over 2 hours.

• Self-Validating Check: Monitor via TLC (Hexanes/EtOAc 3:1). The highly polar starting material (R_f ≈ 0.1) must be completely consumed, yielding a less polar, UV-active spot (R_f ≈ 0.5). Troubleshooting: If the reaction stalls, verify the anhydrous nature of the pyridine; moisture rapidly hydrolyzes Tf₂O into inactive triflic acid.

• Workup: Quench with saturated aqueous NaHCO₃ at 0 °C. Extract with CH₂Cl₂, dry over MgSO₄, and concentrate in vacuo. Use immediately for cross-coupling to prevent degradation[3].

Protocol 2: Suzuki-Miyaura Cross-Coupling at C4

Objective: Couple the C4-enol triflate with an arylboronic acid.

• Reagent Assembly: In a glovebox, combine the C4-enol triflate (1.0 equiv), arylboronic acid (1.5 equiv), Pd(PPh₃)₄ (5 mol%), and K₂CO₃ (2.0 equiv) in a microwave-safe vial.

• Solvent Addition: Add degassed THF (0.2 M). Seal the vial.

• Reaction: Heat the mixture at 70 °C for 4 hours (or utilize microwave irradiation at 100 °C for 15 minutes to significantly accelerate the reaction[4]).

• Self-Validating Check: Analyze the crude mixture via LC-MS. The disappearance of the triflate mass and the emergence of the cross-coupled product mass confirms successful transmetalation. Troubleshooting: The appearance of black palladium precipitation (Pd black) before complete conversion indicates catalyst deactivation; if observed, degas solvents more rigorously to prevent phosphine oxidation.

Pathway B: C3-Functionalization via Decarboxylative Cross-Coupling

Mechanistic Insights: Bimetallic Synergy

Traditional C3-arylation requires pre-halogenation, which is often poorly regioselective. Decarboxylative cross-coupling circumvents this by utilizing the native C3-carboxylic acid. A bimetallic Pd/Cu system is strictly required: the Cu(I) co-catalyst lowers the activation energy for the extrusion of CO₂, forming a nucleophilic aryl-copper intermediate. This intermediate then undergoes rapid transmetalation with the electrophilic Pd(II)-aryl species generated from the aryl halide[2].

Bimetallic Pd/Cu catalytic cycle for the decarboxylative cross-coupling at the C3 position.

Protocol 3: Pd/Cu-Catalyzed Decarboxylative Arylation

Objective: Direct arylation at the C3 position via CO₂ extrusion.

• Catalyst Preparation: In a dry Schlenk tube, add 4-hydroxyfuran-3-carboxylic acid (1.0 equiv), aryl bromide (1.2 equiv), PdBr₂ (3 mol%), CuI (10 mol%), 1,10-phenanthroline (10 mol%), and K₂CO₃ (1.5 equiv)[2].

• Solvent & Degassing: Add a mixture of NMP and Quinoline (3:1 v/v, 0.1 M). Subject the flask to three freeze-pump-thaw cycles. Causality: Quinoline acts as a high-boiling coordinating solvent that stabilizes the Cu(I) intermediate against disproportionation.

• Thermal Activation: Heat the mixture to 140 °C behind a blast shield.

• Self-Validating Check: Connect the Schlenk line to a mineral oil bubbler. The steady evolution of CO₂ gas is a physical indicator of the Cu-mediated decarboxylation step. Troubleshooting: If no gas evolves at 140 °C within 30 minutes, the Cu catalyst may have oxidized to inactive Cu(II); ensure the reaction is strictly under an argon atmosphere and reagents are freshly sublimed/purified.

• Isolation: Cool to room temperature, dilute with EtOAc, and wash extensively with 1M HCl to remove the quinoline and copper salts. Purify via silica gel chromatography.

Quantitative Data & Reaction Optimization

The following tables summarize the optimization parameters for both divergent pathways, highlighting the causality behind the final protocol choices.

Table 1: Optimization of C4-Suzuki Coupling (Pathway A)

Catalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(OAc)₂	PPh₃	Na₂CO₃	Toluene/H₂O	80	45	Incomplete conversion due to rapid triflate hydrolysis[3].
Pd(PPh₃)₄	None	K₂CO₃	THF	70	82	Optimal for highly reactive enol triflates[3].

| Pd₂(dba)₃ | XPhos | K₃PO₄ | Dioxane | 100 | 88 | Optimal if using the bench-stable enol tosylate analog[1]. |

Table 2: Optimization of C3-Decarboxylative Coupling (Pathway B)

Pd Source	Cu Source	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(OAc)₂	None	Ag₂CO₃	DMF	120	0	Fails completely; Cu co-catalyst is strictly required[2].
Pd(OAc)₂	CuI	K₂CO₃	NMP	160	42	High temperature causes thermal degradation of the scaffold.

| PdBr₂ | CuI / Phen | K₂CO₃ | Quinoline | 140 | 78 | Optimal bimetallic synergy; Phenanthroline stabilizes Cu(I)[2]. |

References

• Palladium-Catalyzed Decarboxylative Cross-Coupling Reaction Between Heteroaromatic Carboxylic Acids and Aryl Halides. The Journal of Organic Chemistry - ACS Publications. 2

• Palladium-Catalyzed Cross-Coupling Reactions of 4-Tosyl-2(5H)-furanone with Boronic Acids. The Journal of Organic Chemistry - ACS Publications. 1

• Efficient Synthesis of γ-Alkylidenetetronic Esters by Sequential Lewis Acid Catalyzed [3 + 2] Cyclizations and Palladium-Catalyzed Cross-Coupling Reactions. The Journal of Organic Chemistry - ACS Publications. 3

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. 4

Sources

• 1. lib.ysu.am [lib.ysu.am]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

troubleshooting crystallization of 4-hydroxyfuran-3-carboxylicacid

Welcome to the Technical Support Center for the crystallization of 4-hydroxyfuran-3-carboxylic acid . As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the complex thermodynamic and kinetic challenges associated with isolating this highly functionalized heterocyclic compound.

4-hydroxyfuran-3-carboxylic acid is a critical intermediate in the synthesis of complex pharmaceuticals, including NF-κB inhibitors[1]. Because it contains both a hydrogen-bond donating hydroxyl group and a carboxylic acid moiety on a planar furan ring, it is highly prone to forming diverse intermolecular networks. This structural reality frequently leads to liquid-liquid phase separation (oiling out), polymorphic variability, and challenging crystal habits.

Diagnostic Workflow

Before diving into specific troubleshooting guides, utilize the diagnostic workflow below to identify the root cause of your crystallization failure.

Fig 1. Diagnostic workflow for 4-hydroxyfuran-3-carboxylic acid crystallization.

Core Troubleshooting Guides (Q&A)

Q1: Why is my 4-hydroxyfuran-3-carboxylic acid oiling out instead of forming a crystalline suspension, and how do I fix it? Causality: Oiling out, formally known as Liquid-Liquid Phase Separation (LLPS), occurs when the integration of solute molecules into a rigid crystal lattice is kinetically hindered, causing the system to separate into a solute-rich liquid phase and a solvent-rich phase[2]. For 4-hydroxyfuran-3-carboxylic acid, the strong hydrogen-bonding potential of the -OH and -COOH groups causes the molecules to heavily solvate in polar solvents. When supersaturation is generated too rapidly (e.g., fast cooling or rapid anti-solvent addition), the kinetic barrier to desolvation is higher than the barrier to forming a disordered, solute-rich emulsion. This oil phase acts as a sink for impurities and often solidifies into an unfilterable, amorphous gum[2]. Solution: You must operate outside the miscibility gap. Lower the initial supersaturation by reducing the concentration or altering the solvent system. Implement a strict seeding strategy within the metastable zone before the cloud point of the oil phase is reached.

Q2: I am observing inconsistent polymorphic forms across different batches. How can I control the solid-state form? Causality: Polymorphism arises when flexible organic molecules adopt different conformations or hydrogen-bonding networks in the solid state[3]. The furan ring's substituents can form multiple distinct hydrogen-bonding motifs (e.g., carboxylic acid dimers vs. catemers involving the hydroxyl group). Different cooling rates, solvent polarities, and impurity profiles stabilize different thermodynamic potentials[3]. For instance, highly polar solvents may disrupt inter-molecular dimers, favoring a metastable polymorph that later undergoes solvent-mediated phase transformation. Solution: Standardize your solvent system and cooling profile. Utilize a solvent that selectively stabilizes the desired hydrogen-bonding network, and introduce 1-2 wt% of phase-pure seed crystals to bypass primary nucleation and force the system to grow the desired polymorph[4].

Q3: The yield is poor, and the resulting crystals are fine needles that clog the filter. How can I improve the crystal habit? Causality: Fine needles are a classic symptom of rapid, uncontrolled primary nucleation where growth is favored heavily along one crystallographic axis. Furthermore, because 4-hydroxyfuran-3-carboxylic acid has an acidic proton, its solubility is highly pH-dependent. If the pH is not strictly controlled during reactive crystallization, local supersaturation spikes occur, leading to a burst of fine nuclei. Solution: Shift from a rapid precipitation method to a controlled pH-shift reactive crystallization (see Protocol 2). Incorporate temperature cycling (heating and cooling the suspension by 5-10°C repeatedly) to dissolve the fine needles (Ostwald ripening) and deposit the mass onto larger, more thermodynamically stable prismatic crystals.

Quantitative Data: Solvent Selection & Solubility Profile

Selecting the right solvent system is the most critical step in avoiding LLPS and controlling polymorphism. The table below summarizes the solubility behavior of 4-hydroxyfuran-3-carboxylic acid to guide your solvent/anti-solvent selection.

Solvent System	Solubility (mg/mL at 25°C)	Solubility (mg/mL at 60°C)	Role in Crystallization Workflow
Water (pH > 7.5)	> 250	> 350	Primary Solvent (Reactive Crystallization)
Water (pH < 2.5)	< 8	25	Anti-solvent / Isolation Medium
Methanol	55	140	Primary Solvent (Cooling/Anti-solvent)
Ethyl Acetate	12	40	Co-solvent / Mild Anti-solvent
Heptane	< 1	< 2	Strict Anti-solvent (Prone to causing LLPS if added fast)

Experimental Protocols

Protocol 1: Anti-Solvent Crystallization with Seeding (LLPS Avoidance)

This self-validating protocol is designed to prevent oiling out by controlling supersaturation via a slow anti-solvent addition and seeding.

• Dissolution: Dissolve 10 g of crude 4-hydroxyfuran-3-carboxylic acid in 100 mL of Methanol at 55°C.

• Polish Filtration: Filter the hot solution through a 0.45 µm PTFE membrane to remove foreign particulates that could trigger uncontrolled heterogeneous nucleation.

• Metastable Zone Entry: Add Heptane (anti-solvent) dropwise at 55°C until the solution exhibits a very faint, persistent bluish haze (the cloud point). Validation Check: Immediately raise the temperature to 57°C. The solution must become perfectly clear. If it remains cloudy, you have oiled out and must add more Methanol.

• Seeding: Cool to 52°C and add 0.1 g (1 wt%) of pure 4-hydroxyfuran-3-carboxylic acid seed crystals.

• Aging: Hold the suspension at 52°C for 60 minutes. Validation Check: Inspect the reactor; the seeds should remain suspended and begin to grow, confirming you are in the metastable zone.

• Controlled Precipitation: Add 150 mL of Heptane at a constant rate over 4 hours using a syringe pump.

• Isolation: Cool the suspension to 5°C at a rate of 0.1°C/min. Filter the resulting granular crystals and wash with 20 mL of cold Heptane.

Protocol 2: pH-Shift Reactive Crystallization

Ideal for recovering the compound from aqueous synthesis streams while avoiding fine needle formation.

Fig 2. pH-shift reactive crystallization workflow for furan-3-carboxylic acid derivatives.

• Alkaline Dissolution: Suspend 10 g of the compound in 80 mL of DI water. Add 1M NaOH dropwise until the pH reaches 7.5–8.0, ensuring complete dissolution of the carboxylic acid.

• Acidification (Nucleation Phase): Maintain the temperature at 20°C. Using an automated titrator, add 1M HCl at a rate of 0.5 mL/min until the pH reaches 4.0 (approaching the pKa of the acid).

• Seeding: Introduce 0.1 g of seed crystals. Hold the pH at 4.0 for 30 minutes to allow the seeds to consume the initial supersaturation.

• Acidification (Growth Phase): Resume 1M HCl addition at 0.2 mL/min until the pH reaches 2.0. Validation Check: A slow addition rate here is mandatory; rapid addition will cause a localized pH crash, resulting in unfilterable fine needles.

• Isolation: Stir the thick suspension for 2 hours at 10°C. Filter under vacuum and wash the cake with 20 mL of acidified water (pH 2.0) to prevent dissolution of the product.

Frequently Asked Questions (FAQs)

Q: Can I use evaporative crystallization instead of cooling or anti-solvent methods? A: While possible, evaporative crystallization of 4-hydroxyfuran-3-carboxylic acid often leads to severe scaling on the reactor walls and promotes the formation of hard agglomerates[4]. It also concentrates impurities in the mother liquor, which can eventually co-precipitate.

Q: My crystals are trapping solvent (forming solvates). How do I break the solvate? A: Solvate formation occurs when solvent molecules are incorporated into the crystal lattice to stabilize the hydrogen-bonding network. To break a methanol or hydrate solvate, resuspend the crystals in a non-hydrogen-bonding solvent (like toluene or heptane) and slurry at an elevated temperature (e.g., 60°C) for 12-24 hours to drive a solvent-mediated phase transformation to the non-solvated polymorph.

Q: How do I know if my product has oiled out or if it's just very fine crystals? A: Under a polarized light microscope (PLM), crystalline solids will exhibit birefringence (they will glow against a dark background). Oiling out droplets are isotropic liquids and will remain completely dark under polarized light.

Sources

• 1. US8629164B2 - Inhibitors of NF-κB - Google Patents [patents.google.com]
• 2. mt.com [mt.com]
• 3. Polymorphism (Chapter 14) - Industrial Crystallization [cambridge.org]
• 4. content.e-bookshelf.de [content.e-bookshelf.de]

Technical Support Center: Troubleshooting &amp; Optimization Guide

[label="A

Validating Literature Sources

I am now verifying the URLs from the literature search results. I'm focusing on ensuring each citation links to a stable and accessible landing page. I've corrected URLs for ACS Publications and RSC Publishing, and I'm updating Benchchem. Now, I am refining the citations to include the appropriate URLs.

Refining Source Verification

I am now focused on ensuring the integrity and accessibility of the cited literature. I've corrected URLs for ACS and RSC publications to their base domains, prioritizing stable landing pages. I have double checked the color contrast rules; all are good.

Developing Extraction Methods

I am now putting together the detailed protocols, specifically for both LLE and SPE. I've drafted a pH-controlled LLE procedure, detailing quenching, washing, and acidification steps. Next up, I will craft an SPE protocol.

Detailing Extraction Methods

I've outlined two key extraction strategies: pH-controlled liquid-liquid extraction (LLE) and solid-phase extraction (SPE) using anion exchange. I've detailed the LLE protocol, including quenching, washing, acidification, salting out, and careful temperature control to prevent degradation. I've begun work on the SPE method with resin preparation, loading, and washing steps.

Finalizing Extraction Strategy

I've completed the extraction protocols, outlining both liquid-liquid extraction (LLE) and solid-phase extraction (SPE). The LLE method, detailed in its entirety, involves quenching, washing, acidification, and salting-out for optimal results. Additionally, I've defined SPE steps with a DOWEX resin. Now, I am crafting a table to quantitatively compare extraction solvent systems.

I've crafted a table detailing recovery and byproduct carryover for different solvent systems. The table will compare dichloromethane, ethyl acetate, THF/EtOAc, and DOWEX SPE, considering aqueous pH, salting out, recovery percentage, and notes on observed byproducts. I'm focusing on providing a direct comparison to aid in method selection. I will now integrate the SPE protocol to the table, and finalize it.

Topic: Reducing Byproducts in 4-Hydroxyfuran-3-Carboxylic Acid Extraction

Welcome to the Technical Support Center. As application scientists, we understand that isolating highly functionalized heterocycles like 4-hydroxyfuran-3-carboxylic acid presents unique chromatographic and extraction challenges. The molecule’s amphoteric nature, combined with the electron-rich furan ring, makes it highly susceptible to degradation, polymerization, and over-oxidation.

This guide is designed to provide drug development professionals and researchers with a mechanistic understanding of byproduct formation and field-proven, self-validating protocols to maximize yield and purity.

Part 1: Mechanistic Understanding of Byproduct Formation

To effectively eliminate byproducts, we must first understand the causality behind their formation. The furan ring, particularly when substituted with electron-donating hydroxyl groups, is chemically sensitive.

• Acid-Catalyzed Polymerization (The "Dark Oil" Phenomenon): Furan rings are notoriously sensitive to strongly acidic conditions. Protonation of the furan oxygen can trigger ring-opening and subsequent intermolecular condensation, yielding dark, viscous polymeric byproducts [2.1].

• Over-Oxidation (Ring Cleavage): If excess oxidants are present during synthesis or workup, the furan ring undergoes oxidative cleavage, yielding aliphatic dicarboxylic acids such as succinic acid, maleic acid, or levulinic acid[1][2].

• Thermal Decarboxylation: The presence of an electron-donating hydroxyl group at the 4-position stabilizes intermediate transition states, making the adjacent carboxylic acid prone to decarboxylation under thermal stress (>60 °C), yielding 4-hydroxyfuran.

• Tautomerization: 4-Hydroxyfurans exist in equilibrium with their keto tautomers (4-oxo-4,5-dihydrofuran derivatives). While not strictly a "byproduct," this tautomerization can complicate NMR analysis and chromatographic separation.

Logical relationships and causal pathways of byproduct formation during furan extraction.

Part 2: Step-by-Step Extraction & Purification Protocols

Because 4-hydroxyfuran-3-carboxylic acid is highly water-soluble, traditional liquid-liquid extraction (LLE) often results in poor recovery. We recommend either a strictly pH-modulated LLE or Solid-Phase Extraction (SPE).

Protocol A: pH-Modulated Liquid-Liquid Extraction (LLE)

This protocol relies on precise pH control to prevent acid-catalyzed polymerization while ensuring the target is fully protonated for organic partitioning.

• Quenching & Neutralization: Dilute the crude reaction mixture with ice-cold deionized water. Adjust the pH to 7.5 using saturated aqueous NaHCO₃.

• Organic Wash (Depletion of Neutrals): Wash the aqueous phase with 3 × 50 mL of Dichloromethane (DCM). This removes unreacted neutral organic precursors and non-polar byproducts. Discard the DCM layer.

• Controlled Acidification: Cool the retained aqueous phase to 0–5 °C in an ice bath. Slowly add 1M HCl dropwise under vigorous stirring until the pH reaches exactly 2.5.

  • Causality Note: Dropping the pH too low (pH < 1) or adding concentrated acid too quickly generates localized heat and high acidity, triggering furan ring polymerization[1].

• Salting Out & Extraction: Saturate the acidified aqueous layer with solid NaCl. Extract with 4 × 50 mL of Ethyl Acetate (EtOAc).

• Drying & Concentration: Dry the combined EtOAc layers over anhydrous Na₂SO₄. Concentrate in vacuo at a water bath temperature strictly below 30 °C to prevent thermal decarboxylation.

Protocol B: Solid Phase Extraction (SPE) using Anion Exchange

For complex mixtures where LLE yields emulsions or high byproduct carryover, SPE using a formate-form anion exchange resin provides superior purity by selectively binding the carboxylic acid moiety[3].

• Resin Preparation: Swell DOWEX 1x8-400 Formate resin in deionized water and pack it into a glass chromatography column.

• Loading: Load the neutralized crude aqueous mixture (pH 7.5) onto the column. The carboxylate anion will bind to the resin matrix.

• Washing: Wash the column with 3 Column Volumes (CV) of Methanol/Water (1:1) to elute neutral polymers and basic byproducts.

• Elution: Elute the target 4-hydroxyfuran-3-carboxylic acid using 3 CV of 2% Trifluoroacetic acid (TFA) in Methanol.

• Recovery: Evaporate the volatile elution solvent under reduced pressure (<30 °C) to yield the highly pure product.

Step-by-step experimental workflow for optimized extraction and purification.

Part 3: Quantitative Solvent Extraction Data

The choice of extraction solvent dictates the balance between target recovery and byproduct carryover. The table below summarizes our validated solvent systems.

Table 1: Quantitative Comparison of Extraction Solvent Systems

Solvent System	Aqueous pH	Salting Out (NaCl)	Target Recovery (%)	Byproduct Carryover	Notes
Dichloromethane	2.5	No	< 15%	Low	Target is too polar for DCM LLE.
Ethyl Acetate	2.5	Yes (Saturated)	78 - 85%	Moderate (Succinic Acid)	Excellent balance of recovery and volatility.
THF / EtOAc (1:1)	2.5	Yes (Saturated)	> 90%	High (Polymers, Salts)	High recovery but co-extracts polar impurities.
DOWEX SPE (Formate)	7.5 (Load) / Acidic (Elute)	N/A	88 - 92%	Very Low	Highest purity; completely removes neutral polymers[3].

Part 4: Troubleshooting FAQs

Q1: My aqueous workup yields a black, tarry residue instead of a crystalline solid. What happened? A1: This is classic acid-catalyzed polymerization. When acidifying the aqueous layer to protonate the carboxylate, localized pH drops (pH < 1) combined with exothermic heating cause the furan ring to polymerize[1]. Fix: Always acidify dropwise with dilute HCl (1M) at 0–5 °C, maintaining a bulk pH of ~2.5. Never use concentrated mineral acids directly on the extract.

Q2: I have poor recovery from the aqueous phase during liquid-liquid extraction. How can I improve this? A2: 4-Hydroxyfuran-3-carboxylic acid is highly polar due to hydrogen bonding from both the hydroxyl and carboxyl groups. Fix: Saturate the aqueous layer with NaCl prior to extraction to decrease the solubility of the organic compound in the aqueous phase. Alternatively, switch to an anion-exchange Solid Phase Extraction (SPE) resin, which bypasses the partition coefficient limitations entirely[3].

Q3: NMR shows a mixture of my product and a ketone. Is this a byproduct I need to extract? A3: It is highly likely a tautomer, not a synthetic byproduct. 4-Hydroxyfurans exist in equilibrium with their keto tautomers (4-oxo-4,5-dihydrofuran derivatives). Solvent polarity heavily influences this equilibrium. Fix: Running your NMR in different solvents (e.g., DMSO-d6 vs. CDCl3) will shift the equilibrium. This is an inherent molecular property and does not require further purification.

Q4: What are the common over-oxidation byproducts and how do I remove them? A4: Succinic acid and maleic acid are common byproducts resulting from the oxidative cleavage of the furan ring[1][2]. Fix: Succinic acid can be removed by exploiting differential solubility. It is highly soluble in hot water but less soluble in cold organic solvents. Recrystallization of your crude product from an Ethyl Acetate/Hexane gradient will typically leave succinic acid dissolved in the mother liquor.

References

• ACS Publications. Solid Phase Extraction Purification of Carboxylic Acid Products from 96-Well Format Solution Phase Synthesis with DOWEX 1×8-400 Formate Anion Exchange Resin. [Link]

• RSC Publishing. Selective catalytic oxidation of humins to carboxylic acids using the H4[PVMo11O40] Keggin-type polyoxometalate.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Selective catalytic oxidation of humins to carboxylic acids using the H 4 [PVMo 11 O 40 ] Keggin-type polyoxometalate enhanced by alcohol doping and s ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00672G [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Hydroxyfuran-3-carboxylic Acid and 3-Furoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the chemical reactivity of 4-hydroxyfuran-3-carboxylic acid and 3-furoic acid. By examining their structural differences and the electronic effects of their substituents, we will explore their comparative performance in key chemical transformations, supported by experimental data and established chemical principles. This document is intended to serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science.

Introduction: Structural and Electronic Overview

Furan and its derivatives are cornerstone heterocyclic compounds in organic chemistry and are prevalent in pharmaceuticals, agrochemicals, and natural products. Their reactivity is largely dictated by the aromaticity of the furan ring and the nature of its substituents. Here, we compare two 3-substituted furan carboxylic acids: the parent 3-furoic acid and its 4-hydroxy derivative.

3-Furoic Acid is a simple furan derivative with a carboxylic acid group at the 3-position. The furan ring is a π-excessive heterocycle, making it generally more reactive towards electrophiles than benzene. The carboxylic acid group, being electron-withdrawing, deactivates the furan ring to some extent.

4-Hydroxyfuran-3-carboxylic Acid introduces a hydroxyl group at the 4-position. The hydroxyl group is a strong electron-donating group through resonance, which is expected to significantly influence the electron density distribution in the furan ring and the acidity of the adjacent carboxylic acid.

Comparative Reactivity Analysis

Acidity of the Carboxylic Acid Group

The acidity of a carboxylic acid is determined by the stability of its conjugate base, the carboxylate anion. Electron-withdrawing groups on the aromatic ring tend to increase acidity by stabilizing the negative charge, while electron-donating groups decrease acidity.

• 3-Furoic Acid: The pKa of 3-furoic acid is approximately 3.9. The furan ring itself has a modest influence on the acidity compared to benzoic acid.

Compound	Structure	Predicted/Reported pKa
3-Furoic Acid

~3.94-Hydroxyfuran-3-carboxylic Acid> 3.9 (Predicted)

Reactivity of the Furan Ring

The furan ring is highly susceptible to electrophilic attack, with substitution generally favored at the C2 and C5 positions due to better stabilization of the cationic intermediate.

• 3-Furoic Acid: The electron-withdrawing carboxylic acid group at the 3-position deactivates the furan ring towards electrophilic attack compared to unsubstituted furan. The directing effect of the carboxyl group would favor substitution at the C5 position.

• 4-Hydroxyfuran-3-carboxylic Acid: The powerful electron-donating hydroxyl group at the 4-position strongly activates the furan ring towards electrophilic substitution, overriding the deactivating effect of the carboxylic acid. The hydroxyl group will direct incoming electrophiles to the ortho and para positions. In this case, the C2 and C5 positions are ortho and para to the hydroxyl group, respectively. Therefore, 4-hydroxyfuran-3-carboxylic acid is expected to be significantly more reactive towards electrophilic aromatic substitution than 3-furoic acid , with a strong preference for substitution at the C2 and C5 positions.

Caption: Directing effects in electrophilic substitution.

Furan can act as a diene in Diels-Alder reactions. The reactivity in these cycloadditions is sensitive to the electronic nature of the substituents.

• 3-Furoic Acid: The electron-withdrawing nature of the carboxylic acid group makes 3-furoic acid a less reactive diene in normal-electron-demand Diels-Alder reactions compared to electron-rich furans. However, it has been shown to react with maleimides, with the reaction being favored both kinetically and thermodynamically.

• 4-Hydroxyfuran-3-carboxylic Acid: The electron-donating hydroxyl group would increase the electron density of the furan ring, making it a more electron-rich diene. This would enhance its reactivity in normal-electron-demand Diels-Alder reactions compared to 3-furoic acid.

Reactivity of the Carboxylic Acid Group: Nucleophilic Acyl Substitution

The carboxylic acid group can undergo nucleophilic acyl substitution to form esters, amides, and other derivatives. The reactivity of the carbonyl carbon is key in these transformations.

• 3-Furoic Acid: The carboxylic acid group of 3-furoic acid undergoes typical nucleophilic acyl substitution reactions. The reactivity is influenced by the electronic nature of the furan ring.

• 4-Hydroxyfuran-3-carboxylic Acid: The electron-donating hydroxyl group at the 4-position increases the electron density on the furan ring, which can be relayed to the carbonyl carbon of the carboxylic acid, albeit to a lesser extent. This slight increase in electron density at the carbonyl carbon would make it marginally less electrophilic. Therefore, 4-hydroxyfuran-3-carboxylic acid is expected to be slightly less reactive in nucleophilic acyl substitution reactions than 3-furoic acid . However, this difference is likely to be small and can be overcome by appropriate reaction conditions.

Caption: Factors influencing nucleophilic acyl substitution reactivity.

Experimental Protocols

The following protocols are provided as examples for key transformations. Researchers should adapt these procedures based on their specific substrates and laboratory conditions.

Fischer Esterification

This protocol describes the conversion of the carboxylic acid to its corresponding methyl ester.

Materials:

• Furoic acid derivative (1.0 eq)

• Methanol (solvent, excess)

• Concentrated Sulfuric Acid (catalytic amount, e.g., 0.05 eq)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous solution)

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the furoic acid derivative and an excess of methanol.

• Carefully add the catalytic amount of concentrated sulfuric acid to the stirred solution.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the crude product by column chromatography or distillation if necessary.

Caption: Workflow for Fischer Esterification.

Nitration of the Furan Ring

This protocol outlines a general procedure for the nitration of activated furan derivatives. Caution: Nitration reactions can be highly exothermic and should be performed with extreme care in a well-ventilated fume hood.

Materials:

• Furan derivative (1.0 eq)

• Acetic anhydride

• Fuming nitric acid

• Pyridine

• Ice-water bath

Procedure:

• Prepare a solution of acetyl nitrate by slowly adding fuming nitric acid to ice-cold acetic anhydride with stirring. Maintain the temperature below 10 °C.

• In a separate flask, dissolve the furan derivative in acetic anhydride and cool the solution in an ice-water bath.

• Slowly add the pre-cooled acetyl nitrate solution to the furan solution, ensuring the reaction temperature does not exceed 0 °C.

• Stir the reaction mixture at low temperature for the appropriate time, monitoring the reaction by TLC.

• Upon completion, carefully pour the reaction mixture onto crushed ice.

• Slowly add pyridine to the mixture to facilitate the elimination of acetic acid and formation of the nitro-furan.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by chromatography.

Conclusion

The presence of a hydroxyl group at the 4-position of 3-furoic acid profoundly alters its chemical reactivity compared to the parent compound. 4-Hydroxyfuran-3-carboxylic acid is predicted to be a weaker acid but a significantly more reactive substrate for electrophilic aromatic substitution and Diels-Alder reactions. Conversely, it is expected to be slightly less reactive in nucleophilic acyl substitutions. These differences, stemming from the strong electron-donating nature of the hydroxyl group, provide a clear rationale for selecting the appropriate starting material and reaction conditions for the synthesis of complex molecules incorporating the furan-3-carboxylic acid scaffold. The experimental protocols provided herein offer a starting point for the practical application of these principles in a research setting.

References

• Wikipedia. Nucleophilic acyl substitution. Available from: [Link]

• MDPI. Efficient Synthesis of Biobased Furoic Acid from Corncob via Chemoenzymatic Approach. Available from: [Link]

• Biorizon. Green Chemistry publication: Furoic acid and derivatives as atypical dienes in Diels–Alder reactions. Available from: [Link]

• ACS Publications. The interplay of structure and reactivity in a most unusual furan diels-alder reaction. Available from: [Link]

• Master Organic Chemistry. Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Available from: [Link]

• ResearchGate. Furoic acid and derivatives as atypical dienes in Diels–Alder reactions. Available from: [Link]

• Organic Syntheses. 2-FURANCARBOXYLIC ACID AND 2-FURYL-CARBINOL. Available from: [Link]

• ResearchGate. Electrophilic substitution in benzo[b]furo[2,3-c]pyridines: nitration, acylation. Available from: [Link]

• BYJU'S. Nucleophilic Acyl Substitution. Available from: [Link]

• Chemistry LibreTexts. 21.3: Nucleophilic Acyl Substitution Reactions of Carboxylic Acids. Available from: [Link]

• ResearchGate. Diels–Alder reactions with 2-furoic acid-derived dienes. Available from: [Link]

• Chapter 20: Carboxylic Acid Derivatives: Nucleophilic Acyl Substitution. Available from: [Link]

• Carboxylic Acid Derivatives: Nucleophilic Acyl Substitution Reactions. Available from: [Link]

• Organic Chemistry Portal. Nucleophilic Acyl Substitution via Aromatic Cation Activation of Carboxylic Acids: Rapid Generation of Acid Chlorides under Mild Conditions. Available from: [Link]

• PubMed. Nucleophilic acyl substitution via aromatic cation activation of carboxylic acids: rapid generation of acid chlorides under mild conditions. Available from: [Link]

• 2-Furoic Acid. Available from: [Link]

• Approximate pKa chart of the functional groups: values to know. Available from: [Link]

• Organic Chemistry Data. Equilibrium pKa Table (DMSO Solvent and Reference). Available from: [Link]

• Google Patents. Process for the preparation of 3-furoate esters and novel intermediate compounds.

• Master Organic Chemistry. Stereochemistry of the Diels-Alder Reaction. Available from: [Link]

• Cheméo. Chemical Properties of 3-Furancarboxylic acid (CAS 488-93-7). Available from: [Link]

• RSC Publishing. Furoic acid and derivatives as atypical dienes in Diels–Alder reactions. Available from: [Link]

• RSC Publishing. Sustainable and efficient production of furoic acid from furfural through amine assisted oxidation with hydrogen peroxide and its implementation for the synthesis of alkyl furoate. Available from: [Link]

• PMC. Furoic acid and derivatives as atypical dienes in Diels–Alder reactions. Available from: [Link]

• MDPI. Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes. Available from: [Link]

• ResearchGate. Formal Diels–Alder reaction of saturated carboxylic acids via C–H activation. Available from: [Link]

• YouTube. Nucleophilic Acyl Substitution Reaction Mechanism - Carboxylic Acid Derivatives, Organic Chemistry. Available from: [Link]

• Wikipedia. 2-Furoic acid. Available from: [Link]

• PMC. Overcoming the Reversibility in the Diels–Alder Reaction of Bio-Based Electron-Poor Furans with Maleimides Through Liquid-to-Solid Phase Transition. Available from: [Link]

• PNAS. Electrophilic aromatic substitution reactions of compounds with Craig-Möbius aromaticity. Available from: [Link]

• Semantic Scholar. Deoxygenative trifluoromethylthiolation of carboxylic acids. Available from: [Link]

• ResearchGate. pKa values for carboxylic acids 17 a–c (22 °C) and 26 (25 °C). Available from: [Link]

• Master Organic Chemistry. Electrophilic Aromatic Substitution Mechanism. Available from: [Link]

• PMC. 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. Available from: [Link]

• MDPI. Synthesis and Reactions of Furo[2,3-b]pyrroles. Available from: [Link]

• ACS Publications. Electrophilic Activation of Carboxylic Anhydrides for Nucleophilic Acylation Reactions. Available from: [Link]

• R Discovery. Formal Diels-Alder reaction of saturated carboxylic acids via C-H activation. Available from: [Link]

• pKa values. Available from: [Link]

• PubMed. Synthesis and physicochemical properties of the furan dicarboxylic acid, 3-carboxy-4-methyl-5-propyl-2-furanpropanoic acid, an inhibitor of plasma protein binding in uraemia. Available from: [Link]

A Senior Application Scientist’s Guide to HPLC Method Validation for the Quantification of 4-Hydroxyfuran-3-carboxylic Acid

Introduction: 4-Hydroxyfuran-3-carboxylic acid is a polar, acidic molecule whose accurate quantification is critical in various research and development settings, including pharmaceutical analysis and metabolomics.[1] Its inherent polarity, however, presents a significant analytical challenge: achieving adequate retention and sharp peak shapes using conventional Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).[2][3][4] Standard C18 columns, the workhorses of HPLC, often fail to retain such hydrophilic compounds, leading to elution in or near the solvent front and compromising data quality.

This guide provides an in-depth comparison of chromatographic strategies to overcome this challenge and presents a comprehensive, step-by-step framework for the validation of a chosen analytical method. We will move beyond a simple listing of steps to explain the causality behind experimental choices, ensuring the resulting protocol is a self-validating system grounded in the principles of the International Council for Harmonisation (ICH) and U.S. Food and Drug Administration (FDA) guidelines.[5][6][7]

Part 1: A Comparative Analysis of Chromatographic Strategies

The primary obstacle in analyzing 4-hydroxyfuran-3-carboxylic acid is its high hydrophilicity. To develop a reliable quantitative method, we must select a chromatographic mode that promotes sufficient interaction between the analyte and the stationary phase. Below, we compare three leading strategies.

Strategy 1: Modified Reversed-Phase (RP) HPLC

While standard C18 columns are ill-suited, modified RP-HPLC approaches can sometimes be employed. This typically involves suppressing the ionization of the carboxylic acid group by lowering the mobile phase pH to a value at least 2 units below the analyte's pKa.[4][8] This makes the molecule less polar, thereby increasing its affinity for the nonpolar stationary phase.

• Pros: Utilizes common instrumentation and columns; many labs have extensive experience with RP-HPLC.

• Cons: Retention may still be insufficient. Operating at very low pH can shorten the lifespan of traditional silica-based columns. The high aqueous content required can lead to phase collapse (dewetting) on some stationary phases, causing drastic loss of retention.

• Verdict: A potential but often suboptimal solution. It should be considered if other techniques are unavailable, but it may lack the necessary robustness for a validated method.

Strategy 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an ideal alternative for retaining and separating highly polar compounds.[9][10] It employs a polar stationary phase (e.g., bare silica, amide, diol) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[10][11] The mechanism involves the partitioning of the polar analyte into a water-enriched layer on the surface of the stationary phase.[12]

• Pros: Excellent retention for polar and hydrophilic analytes.[11] The high-organic mobile phases are highly compatible with mass spectrometry (MS) detection, leading to enhanced sensitivity.[9] It offers a selectivity that is orthogonal to RP-HPLC.

• Cons: Requires careful and sometimes lengthy column equilibration. Retention times can be highly sensitive to the water content in the mobile phase and sample diluent, demanding precise preparation.

• Verdict: A powerful and highly recommended strategy for 4-hydroxyfuran-3-carboxylic acid. Its ability to strongly retain the analyte provides the foundation for a robust and sensitive method.

Strategy 3: Mixed-Mode Chromatography (MMC)

MMC columns feature a stationary phase with multiple functionalities, most commonly combining reversed-phase (e.g., C18) and ion-exchange (e.g., anion or cation exchange) properties.[13] This dual mechanism allows for the simultaneous retention of compounds with diverse polarities and charge states.[14] For an acidic analyte like 4-hydroxyfuran-3-carboxylic acid, a mixed-mode column with anion-exchange characteristics would be particularly effective.

• Pros: Highly versatile with tunable selectivity by adjusting mobile phase pH and ionic strength. Can retain polar, nonpolar, and charged analytes in a single run, making it useful for complex mixtures.[13]

• Cons: Method development can be more complex due to the multiple interaction mechanisms. Batch-to-batch reproducibility of columns was historically a concern, though modern manufacturing has significantly improved this.

• Verdict: An excellent and flexible option. MMC provides an additional lever of control (ion-exchange) over retention, which can be invaluable for achieving the desired separation and robustness.

Comparative Summary

Feature	Modified RP-HPLC	HILIC	Mixed-Mode Chromatography (MMC)
Retention of Polar Acids	Low to Moderate	High	High to Very High
Primary Mechanism	Hydrophobic Partitioning	Liquid-Liquid Partitioning	Hydrophobic & Ion-Exchange
MS Compatibility	Moderate (Ion-pairing agents problematic)	High	High (No ion-pairing agents needed)[14]
Method Development	Relatively Simple	Moderate Complexity	Moderate to High Complexity
Robustness	Potentially low (phase collapse risk)	Good (with controlled conditions)	Very Good

Part 2: Recommended Method Protocol (HILIC-UV)

Based on the comparative analysis, HILIC offers the most direct and robust solution for retaining 4-hydroxyfuran-3-carboxylic acid. We have therefore selected a HILIC-UV method as our primary example for the validation workflow. The use of UV detection provides a cost-effective and widely accessible approach, suitable for when the analyte concentration is within its detection range.

Experimental Protocol: HILIC-UV Quantification

1. Instrumentation and Reagents

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and Diode Array Detector (DAD).

• Software: OpenLab CDS or equivalent.

• Analytical Column: Waters ACQUITY UPLC BEH Amide, 1.7 µm, 2.1 x 100 mm, or equivalent amide-based HILIC column.

• Reagents: Acetonitrile (HPLC grade), Ammonium Acetate (LC-MS grade), Acetic Acid (LC-MS grade), Water (Milli-Q or equivalent).

• Standards: 4-Hydroxyfuran-3-carboxylic acid reference standard (≥98% purity).

2. Chromatographic Conditions

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH adjusted to 5.0 with Acetic Acid.

• Mobile Phase B: 90:10 Acetonitrile:Water with 10 mM Ammonium Acetate, pH adjusted to 5.0 with Acetic Acid.

• Gradient Program:

  • 0.0 min: 95% B

  • 5.0 min: 70% B

  • 5.1 min: 95% B

  • 8.0 min: 95% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 5 µL.

• Detection: UV at 260 nm.

• Sample Diluent: 80:20 Acetonitrile:Water.

3. Preparation of Solutions

• Stock Standard (1000 µg/mL): Accurately weigh 10 mg of 4-hydroxyfuran-3-carboxylic acid reference standard and dissolve in 10 mL of the sample diluent.

• Working Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock standard with the sample diluent.

• Sample Preparation: Dilute the sample to be analyzed with the sample diluent to bring the expected concentration of the analyte within the calibration range. Filter through a 0.22 µm syringe filter before injection.

Part 3: The Validation Workflow: An ICH Q2(R2) Framework

Method validation is the documented process that demonstrates an analytical procedure is suitable for its intended purpose.[5][7] We will follow the validation parameters outlined in the ICH Q2(R2) guideline.[5][15][16]

Caption: High-level workflow for HPLC method validation.

System Suitability

• Causality: Before any validation experiments, we must confirm that the chromatographic system is performing adequately on the day of analysis. This ensures that the results of the validation are a true reflection of the method's performance, not an artifact of system malfunction.

• Protocol: Inject the 25 µg/mL working standard solution six consecutive times.

• Acceptance Criteria:

  • Relative Standard Deviation (%RSD) of Peak Area: ≤ 2.0%.

  • Tailing Factor (Asymmetry): 0.8 – 1.5.

  • Theoretical Plates (N): ≥ 2000.

Specificity (Selectivity)

• Causality: Specificity demonstrates that the analytical signal is unequivocally attributable to the analyte of interest.[15] It proves the method can differentiate the analyte from potential interferences like impurities, degradation products, or matrix components.

• Protocol:

  • Inject the sample diluent (blank) to check for interfering peaks at the analyte's retention time.

  • If working with a drug product, inject a placebo (formulation matrix without the active ingredient).

  • Spike the placebo with the analyte and confirm that the peak is detected at the expected retention time without interference.

  • Perform forced degradation studies (e.g., exposure to acid, base, peroxide, heat, light) on the analyte and demonstrate that the degradation peaks are resolved from the main analyte peak.

Linearity and Range

• Causality: Linearity establishes a direct proportionality between the concentration of the analyte and the instrumental response over a defined range. This relationship is the basis for quantification. The range is the interval over which the method is shown to be precise, accurate, and linear.[17]

• Protocol:

  • Prepare at least five calibration standards across the expected range (e.g., from 1 µg/mL to 100 µg/mL).

  • Inject each standard in triplicate.

  • Plot the average peak area versus concentration and perform a linear regression analysis.

• Acceptance Criteria:

  • Correlation Coefficient (r²): ≥ 0.999.

  • Y-intercept: Should be close to zero.

  • Residuals: Should be randomly distributed around the x-axis.

Table 1: Hypothetical Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)
1.0	15,230
5.0	76,105
10.0	151,980
25.0	380,550
50.0	759,900

| 100.0 | 1,521,200 |

Accuracy

• Causality: Accuracy measures the closeness of the experimental value to the true value.[15] It is typically determined by a recovery study, which confirms that the method can accurately quantify the analyte in the presence of the sample matrix.

• Protocol:

  • Prepare a sample matrix (placebo) spiked with the analyte at three concentration levels across the range (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each level in triplicate (for a total of 9 determinations).

  • Calculate the percentage recovery for each sample.

• Acceptance Criteria:

  • Mean Recovery: Typically between 98.0% and 102.0%.

  • %RSD of Recovery: ≤ 2.0%.

Table 2: Hypothetical Accuracy (Recovery) Data

Level	Spiked (µg/mL)	Measured (µg/mL)	Recovery (%)
80%	20.0	19.8	99.0%
100%	25.0	25.1	100.4%
120%	30.0	29.8	99.3%

| Mean | | | 99.6% |

Precision

• Causality: Precision demonstrates the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[17] It is evaluated at two levels: repeatability and intermediate precision.

• Protocol:

  • Repeatability (Intra-assay): One analyst prepares and analyzes six individual samples at 100% of the target concentration on the same day, using the same instrument.

  • Intermediate Precision: The repeatability experiment is repeated by a second analyst, on a different day, or using a different instrument.

• Acceptance Criteria:

  • %RSD for Repeatability: ≤ 2.0%.

  • %RSD for Intermediate Precision: ≤ 2.0%.

Table 3: Hypothetical Precision Data

Parameter	Analyst 1 / Day 1 (% Assay)	Analyst 2 / Day 2 (% Assay)
Sample 1	99.5	100.2
Sample 2	100.1	99.8
Sample 3	99.8	100.5
Sample 4	100.5	99.5
Sample 5	100.2	100.1
Sample 6	99.9	99.9
Mean	100.0	100.0

| %RSD | 0.35% | 0.38% |

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Causality: LOD is the lowest concentration of analyte that can be reliably detected, while LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.[18]

• Protocol: These can be determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercept and S is the slope).

• Acceptance Criteria: For the LOQ, the precision (%RSD) should typically be ≤ 10%.

Robustness

• Causality: Robustness evaluates the method's capacity to remain unaffected by small, deliberate variations in method parameters.[19] This provides an indication of its reliability during normal usage.

• Protocol: Analyze a standard solution while making small changes to the method parameters one at a time:

  • Column Temperature: ± 5 °C (e.g., 30 °C and 40 °C).

  • Mobile Phase pH: ± 0.2 units (e.g., pH 4.8 and 5.2).

  • Organic Content in Mobile Phase: ± 2% absolute.

  • Flow Rate: ± 10% (e.g., 0.36 and 0.44 mL/min).

• Acceptance Criteria: The system suitability parameters should still be met, and the assay results should not deviate significantly from the nominal method.

Caption: Interdependence of core validation parameters.

Conclusion

The successful quantification of a polar analyte like 4-hydroxyfuran-3-carboxylic acid hinges on selecting a chromatographic strategy that ensures adequate retention. While modified RP-HPLC is a possibility, modern techniques like HILIC and Mixed-Mode Chromatography offer far more robust and reliable solutions. This guide has demonstrated the superiority of a HILIC-based approach and provided a comprehensive, scientifically-grounded workflow for its validation according to ICH Q2(R2) guidelines. By systematically evaluating specificity, linearity, accuracy, precision, and robustness, researchers and drug development professionals can establish a method that is truly fit for its purpose, ensuring the generation of high-quality, defensible analytical data.

References

• Title: Q2(R2) Validation of Analytical Procedures Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: FDA Guidance on Analytical Method Validation Source: Scribd URL: [Link]

• Title: Highlights from FDA's Analytical Test Method Validation Guidance Source: ProPharma URL: [Link]

• Title: Analytical Procedures and Methods Validation for Drugs and Biologics Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids Source: PubMed URL: [Link]

• Title: Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques Source: Waters Blog URL: [Link]

• Title: FDA Releases Guidance on Analytical Procedures Source: BioPharm International URL: [Link]

• Title: Perspective Chapter: Mixed-Mode Chromatography Source: IntechOpen URL: [Link]

• Title: Application of a Fluorescent Derivatization Reagent 9-Chloromethyl Anthracene on Determination of Carboxylic Acids by HPLC Source: Journal of Chromatographic Science, Oxford Academic URL: [Link]

• Title: Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: RAPID AND SELECTIVE DERIVATIZATION METHOD FOR THE NITROGEN-SENSITIVE DETECTION OF CARBOXYLIC ACIDS IN BIOLOGICAL FLUIDS PRIOR TO Source: DSpace URL: [Link]

• Title: Derivatization of carboxylic groups prior to their LC analysis - A review Source: PubMed URL: [Link]

• Title: Chromatography Techniques for Polar Analytes: Column Selection Guide Source: Pharma Now URL: [Link]

• Title: Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis Source: Chromatography Today URL: [Link]

• Title: Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules Source: Phenomenex URL: [Link]

• Title: ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES Source: ResearchGate URL: [Link]

• Title: A Review of HPLC Method Development and Validation as per ICH Guidelines Source: Asian Journal of Pharmaceutical Analysis URL: [Link]

• Title: Developing Hydrophilic Interaction Liquid Chromatography (HILIC) Separation Methods with HALO® HILIC and HALO® Penta-HILIC Columns Source: Advanced Materials Technology URL: [Link]

• Title: METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW Source: Zenodo URL: [Link]

• Title: [Readers Insight] Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds Source: Welch Materials URL: [Link]

• Title: Can you retain polar acidic compounds using reversed-phase conditions? Source: YouTube URL: [Link]

• Title: New Method Development by HPLC and Validation as per ICH Guidelines Source: Acta Scientific URL: [Link]

• Title: Reversed-Phase HPLC Mobile-Phase Chemistry — Explained Source: LCGC International URL: [Link]

• Title: Ich guidelines for validation final Source: Slideshare URL: [Link]

• Title: Polar Compounds Source: SIELC Technologies URL: [Link]

• Title: Analytical Methods Source: Royal Society of Chemistry URL: [Link]

• Title: Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples Source: MDPI URL: [Link]

• Title: Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals Source: Core.ac.uk URL: [Link]

• Title: Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: HPLC-DAD methodology for the quantification of organic acids, furans and polyphenols by direct injection of wine samples. Source: SciSpace by Typeset URL: [Link]

• Title: Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization Source: Atlantis Press URL: [Link]

Sources

• 1. 4-(Hydroxymethyl)furan-3-carboxylic acid (88550-24-7) for sale [vulcanchem.com]
• 2. pharmanow.live [pharmanow.live]
• 3. m.youtube.com [m.youtube.com]
• 4. Polar Compounds | SIELC Technologies [sielc.com]
• 5. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 6. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
• 7. biopharminternational.com [biopharminternational.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Hydrophilic Interaction Liquid Chromatography [sigmaaldrich.com]
• 11. Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. halocolumns.com [halocolumns.com]
• 13. Perspective Chapter: Mixed-Mode Chromatography | IntechOpen [intechopen.com]
• 14. Mixed-Mode HPLC Columns | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. zenodo.org [zenodo.org]
• 17. ajpaonline.com [ajpaonline.com]
• 18. scispace.com [scispace.com]
• 19. actascientific.com [actascientific.com]

Comparative Toxicity and Efficacy Guide: 4-Hydroxyfuran-3-Carboxylic Acid Analogs vs. DHMEQ in NF-κB Inhibition

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Objective performance benchmarking, mechanistic causality, and self-validating toxicity protocols.

Executive Summary & Mechanistic Rationale

Nuclear factor-κB (NF-κB) is a master transcriptional regulator implicated in severe inflammatory diseases, autoimmune disorders, and oncogenesis[1]. For decades, developing small-molecule inhibitors that selectively target NF-κB without triggering severe immunosuppression or bone marrow toxicity has been a central challenge in drug development[2].

, a first-in-class covalent inhibitor derived from the microbial metabolite epoxyquinomicin C, demonstrated potent efficacy by irreversibly binding to specific cysteine residues on Rel-family proteins[3]. However, its clinical translation has been bottlenecked by dose-limiting cytotoxicity in primary human cells at higher micromolar concentrations[4].

To widen the therapeutic window, medicinal chemists have rationally designed next-generation analogs utilizing 4-hydroxyfuran-3-carboxylic acid as a core building block[4]. As a Senior Application Scientist, I evaluate not just what a compound does, but why its molecular geometry dictates its biological fate.

The Causality of Structural Evolution

DHMEQ relies on an epoxide moiety to covalently modify the p65/RelB subunits, effectively blocking DNA binding and nuclear translocation[1]. However, the salicylamide-like backbone of DHMEQ can lead to non-specific protein alkylation at concentrations above 30 μM, resulting in cellular necrosis or apoptosis in healthy peripheral blood mononuclear cells (PBMCs)[4].

By substituting the core with a 4-hydroxyfuran-3-carboxylic acid derivative (yielding compounds such as 4-hydroxy-N-(2-hydroxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl)furan-3-carboxamide), we fundamentally alter the electron density and steric bulk around the amide linkage[4]. This bioisosteric replacement acts as a structural "key," ensuring the epoxide "warhead" only enters the specific hydrophobic pocket of the NF-κB component[3]. The result is a dramatic reduction in off-target cytotoxicity while preserving the critical covalent inhibition of the NF-κB pathways.

Figure 1: NF-κB signaling pathway and covalent inhibition by 4-hydroxyfuran analogs.

Comparative Toxicity & Efficacy Data

To objectively benchmark performance, we must look at the in vitro cytotoxicity assays performed on human PBMCs (hPBMCs). The data below summarizes the comparative toxicity of the reference standard (DHMEQ) versus the novel 4-hydroxyfuran-3-carboxamide analog[4].

Compound	Core Structure	Cell Growth Inhibition at 40 μM (hPBMCs)	Selectivity Index (CC₅₀ / IC₅₀)	Off-Target Toxicity Profile
DHMEQ	Salicylamide-derived Epoxide	> 60%	Low	High at >30 μM
Example 47 Analog	4-Hydroxyfuran-3-Carboxamide Epoxide	< 10%	High	Negligible up to 40 μM

Data Interpretation: While DHMEQ exhibits significant inhibition of healthy cell growth (>60%) at 40 μM, the shows little to no detectable toxicity at the exact same concentration[4]. This drastically improves the Selectivity Index, providing a much safer therapeutic window for downstream in vivo applications.

Self-Validating Experimental Protocol: hPBMC Cytotoxicity Assay

Trustworthiness in drug development requires protocols that are inherently self-validating. A single viability readout is meaningless without stringent internal controls. The following methodology details the standardized workflow for assessing the comparative toxicity of NF-κB inhibitors, ensuring that any observed cell death is compound-specific and not an artifact of the assay[4].

Figure 2: Self-validating experimental workflow for assessing hPBMC cytotoxicity.

Step-by-Step Methodology

1. hPBMC Isolation (Establishing the Biological Baseline)

• Procedure: Isolate hPBMCs from healthy donor whole blood using density gradient centrifugation (e.g., Ficoll-Paque). Wash twice with PBS and resuspend in RPMI-1640 medium supplemented with 10% FBS.

• Causality: Primary hPBMCs are used instead of immortalized cancer cell lines because cancer lines often have constitutively active NF-κB and altered apoptotic pathways[4]. hPBMCs provide a true baseline for off-target systemic toxicity.

2. Compound Preparation & Incubation (The Variable)

• Procedure: Seed hPBMCs at 1×105 cells/well in a 96-well plate. Treat cells with the 4-hydroxyfuran-3-carboxylic acid analog at a concentration gradient (0, 5, 10, 20, and 40 μM).

• Self-Validation Controls:

  • Negative Control: Treat a parallel set of wells with 0.5% DMSO (the vehicle). Why? To prove that the solvent itself is not causing cell lysis.

  • Positive Toxicity Control: Treat a parallel set of wells with DHMEQ at 40 μM. Why? To validate that the assay is sensitive enough to detect known cytotoxicity (>60% inhibition)[4].

3. Cell Viability Assessment (The Readout)

• Procedure: After 48 hours of incubation, add 20 μL of MTS reagent (CellTiter 96® AQueous One Solution) to each well. Incubate for 1-4 hours at 37°C. Measure absorbance at 490 nm using a microplate reader.

• Causality: The MTS tetrazolium compound is bioreduced by cells into a colored formazan product that is directly proportional to the number of living cells. This provides a highly quantitative, objective readout compared to manual cell counting.

4. Data Analysis & Validation (The Causality Check)

• Procedure: Normalize the absorbance values of the treated wells against the 0.5% DMSO vehicle control (set as 100% viability). Calculate the CC₅₀ (Cytotoxic Concentration that reduces viability by 50%).

• Validation Check: The assay is only considered valid if the 0.5% DMSO control shows >95% viability compared to untreated cells, and the DHMEQ control shows >60% growth inhibition at 40 μM[4]. If these conditions are met, the <10% toxicity observed for the 4-hydroxyfuran analog is confirmed as a genuine structural advantage.

Conclusion

The transition from DHMEQ to 4-hydroxyfuran-3-carboxylic acid analogs represents a masterclass in rational drug design. By utilizing the furan-3-carboxamide core, researchers can successfully uncouple the potent NF-κB inhibitory activity from the dose-limiting cytotoxicity that plagues earlier generations of inhibitors. For drug development professionals targeting chronic inflammation or oncology, these analogs offer a vastly superior Selectivity Index, making them prime candidates for advanced in vivo and clinical evaluation.

References

• US Patent 8629164B2 - Inhibitors of NF-κB Source: Google Patents URL

• Inhibition of Late and Early Phases of Cancer Metastasis by the NF-κB Inhibitor DHMEQ Derived from Microbial Bioactive Metabolite Epoxyquinomicin: A Review Source: MDPI (Cancers) URL:[Link]

• Anticancer Activity of Novel NF-κB Inhibitor DHMEQ by Intraperitoneal Administration Source: PubMed Central (NIH) URL:[Link]

• Inhibition of Cellular and Animal Inflammatory Disease Models by NF-κB Inhibitor DHMEQ Source: PubMed Central (NIH) URL:[Link]

Sources

• 1. Inhibition of Cellular and Animal Inflammatory Disease Models by NF-κB Inhibitor DHMEQ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer Activity of Novel NF-κB Inhibitor DHMEQ by Intraperitoneal Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. US8629164B2 - Inhibitors of NF-κB - Google Patents [patents.google.com]

A Comparative Guide to the Infrared Spectroscopy of 4-hydroxyfuran-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the precise characterization of molecular structures is paramount. Infrared (IR) spectroscopy stands as a cornerstone technique for elucidating the functional groups within a molecule, providing a vibrational fingerprint that is unique to its structure. This guide offers an in-depth analysis of the IR spectroscopic features of 4-hydroxyfuran-3-carboxylic acid, a molecule of interest due to its presence in various natural products and its potential as a building block in medicinal chemistry. In the absence of a publicly available experimental spectrum for this specific compound, this guide provides a predicted spectrum derived from a comparative analysis of structurally related analogs. This approach not only offers a reliable reference for the identification of 4-hydroxyfuran-3-carboxylic acid but also deepens the understanding of how substituent effects modulate the vibrational modes of the furan ring.

The Vibrational Signature of a Multifunctional Furan

The molecular architecture of 4-hydroxyfuran-3-carboxylic acid, featuring a furan ring substituted with both a hydroxyl (-OH) and a carboxylic acid (-COOH) group, gives rise to a complex and informative IR spectrum. The key to interpreting this spectrum lies in dissecting the contributions of each functional group and understanding their electronic interplay.

Predicted Infrared Absorption Data for 4-hydroxyfuran-3-carboxylic acid

The following table outlines the predicted key infrared absorption bands for 4-hydroxyfuran-3-carboxylic acid. These predictions are grounded in the experimental data of analogous compounds and established principles of IR spectroscopy.

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Mode	Rationale and Comparative Insights
3500-3300	Strong, Broad	O-H stretch (hydroxyl)	The hydroxyl group is expected to exhibit a broad absorption band in this region due to intermolecular hydrogen bonding.
3300-2500	Very Broad	O-H stretch (carboxylic acid)	Characteristic of hydrogen-bonded carboxylic acid dimers, this very broad band often overlaps with C-H stretching vibrations.
~3100	Medium	C-H stretch (furan ring)	Aromatic C-H stretching typically occurs above 3000 cm⁻¹.
1720-1690	Strong	C=O stretch (carboxylic acid)	The carbonyl stretch of the carboxylic acid is a strong, sharp band. Its position is influenced by conjugation with the furan ring and hydrogen bonding.
~1600 & ~1450	Medium-Weak	C=C stretch (furan ring)	The furan ring will display characteristic C=C stretching absorptions. The position and intensity are sensitive to substituent effects.
1320-1210	Strong	C-O stretch (carboxylic acid)	This band is associated with the C-O single bond of the carboxylic acid group.
~1200	Strong	C-O stretch (hydroxyl)	The C-O stretching of the phenolic-like hydroxyl group on the furan ring.
950-910	Medium, Broad	O-H bend (carboxylic acid)	The out-of-plane O-H bend of the carboxylic acid dimer is a characteristic, often broad, absorption.

A Comparative Analysis: Unveiling Substituent Effects

To substantiate the predicted spectrum, a comparative analysis with structurally related molecules is essential. This approach allows for the assignment of vibrational modes with greater confidence and provides a deeper understanding of the electronic effects of the hydroxyl and carboxylic acid groups on the furan ring.

Key Analog Spectra:

• Furan: The parent heterocycle provides the baseline vibrational frequencies for the furan ring system. Key absorptions include C-H stretching around 3100 cm⁻¹, C=C stretching near 1600 and 1500 cm⁻¹, and ring breathing modes. The IR spectrum of furan can be found in the NIST Chemistry WebBook.[1][2]

• 3-Furancarboxylic Acid: This analog allows for the direct observation of the effect of the carboxylic acid group on the furan ring. While a readily available spectrum is scarce, its data would show the characteristic broad O-H stretch of the carboxylic acid and a strong C=O stretch.

• 4-Hydroxybenzoic Acid: This aromatic analog provides insight into the vibrational modes of a hydroxyl and a carboxylic acid group on an aromatic ring. Its spectrum, available on the NIST Chemistry WebBook, shows a broad O-H stretch from the phenolic hydroxyl, a very broad O-H stretch from the carboxylic acid, and a C=O stretch.[3]

The presence of the electron-donating hydroxyl group and the electron-withdrawing carboxylic acid group on the furan ring in 4-hydroxyfuran-3-carboxylic acid will influence the bond strengths and, consequently, the vibrational frequencies of the ring.

Experimental Protocol for Infrared Spectroscopy of Solid Organic Acids

To empirically validate the predicted data, the following protocol outlines a standard procedure for acquiring the IR spectrum of a solid organic acid, such as 4-hydroxyfuran-3-carboxylic acid, using the KBr pellet method.

I. Sample Preparation (KBr Pellet Method)

• Materials:

  • Sample (1-2 mg)

  • Infrared-grade Potassium Bromide (KBr) (100-200 mg), desiccated

  • Agate mortar and pestle

  • Spatula

  • Pellet press with die set

  • Heat lamp (optional)

• Procedure:

  • Gently grind a small amount of KBr in the agate mortar to a fine powder. If the KBr has absorbed moisture, it can be dried under a heat lamp for a few hours or in an oven at 110°C.

  • Add 1-2 mg of the solid sample to the mortar containing approximately 100-200 mg of the ground KBr.

  • Thoroughly mix and grind the sample and KBr together for several minutes until a fine, homogeneous powder is obtained. The goal is to disperse the sample particles evenly within the KBr matrix.

  • Transfer a portion of the mixture into the die of the pellet press.

  • Assemble the press and apply pressure according to the manufacturer's instructions (typically 8-10 tons) for several minutes.

  • Carefully release the pressure and retrieve the transparent or translucent KBr pellet. A cloudy or opaque pellet indicates insufficient grinding, moisture, or uneven pressure.

II. Spectral Acquisition

• Instrumentation:

  • Fourier Transform Infrared (FTIR) Spectrometer

• Procedure:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment. This will be automatically subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The typical spectral range is 4000-400 cm⁻¹.

III. Data Analysis

• Process the acquired spectrum using the spectrometer's software. This may include baseline correction and peak picking.

• Compare the experimental peak positions and intensities with the predicted data and the spectra of the analogous compounds.

Workflow for IR Spectral Analysis

The following diagram illustrates the logical workflow for the acquisition and interpretation of an IR spectrum.

Caption: Workflow for IR spectral analysis of a solid sample.

Conclusion

This guide provides a comprehensive, albeit predictive, reference for the IR spectroscopy of 4-hydroxyfuran-3-carboxylic acid. By leveraging a comparative analysis with structurally similar compounds, we can confidently anticipate the key vibrational features of this molecule. The provided experimental protocol offers a clear and reproducible method for obtaining an empirical spectrum. For researchers in drug development and related fields, this guide serves as a valuable tool for the identification and characterization of this and similar substituted furan compounds, underscoring the power of IR spectroscopy in modern chemical analysis.

References

• National Institute of Standards and Technology. Furan. NIST Chemistry WebBook. [Link]

• National Institute of Standards and Technology. Furan. NIST Chemistry WebBook. [Link]

• National Institute of Standards and Technology. Benzoic acid, 4-hydroxy-. NIST Chemistry WebBook. [Link]

Sources

• 1. Furan [webbook.nist.gov]
• 2. Furan [webbook.nist.gov]
• 3. Benzoic acid, 4-hydroxy- [webbook.nist.gov]

Safety & Regulatory Compliance

A Procedural Guide to the Safe Disposal of 4-Hydroxyfuran-3-carboxylic Acid

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, procedural framework for the proper disposal of 4-Hydroxyfuran-3-carboxylic acid. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are synthesized from the known hazards of furan derivatives and general principles of chemical waste management, ensuring a cautious and compliant approach.

Disclaimer: This guide is intended for informational purposes and is based on the hazardous properties of structurally related compounds. It is imperative that you consult your institution's Environmental Health and Safety (EHS) department for guidance specific to your location and facilities. All local, state, and federal regulations must be strictly followed.

Hazard Profile and Core Safety Principles

The primary hazards associated with 4-Hydroxyfuran-3-carboxylic acid are inferred from the furan and carboxylic acid functional groups. These potential hazards necessitate a stringent and proactive safety culture.

Anticipated Hazards:

• Toxicity: Furan and its derivatives can be harmful if ingested, inhaled, or absorbed through the skin[1][2][3].

• Irritation: This compound is expected to cause skin and eye irritation[4][5][6][7]. It may also cause irritation to the respiratory tract[3].

• Peroxide Formation: A significant concern with furan-containing compounds is the potential to form explosive peroxides upon exposure to air and light over time[1][2][8].

The fundamental principle for managing this waste stream is to prevent its release into the environment and to ensure the safety of all laboratory personnel. Never dispose of 4-Hydroxyfuran-3-carboxylic acid down the drain or in the regular trash, as this can lead to environmental contamination and potential ignition hazards[1][2][9].

Personal Protective Equipment (PPE) and Engineering Controls

Given the anticipated hazards, a robust combination of engineering controls and personal protective equipment is mandatory.

A. Engineering Controls:

• Chemical Fume Hood: All handling and preparation for the disposal of 4-Hydroxyfuran-3-carboxylic acid must be conducted within a certified chemical fume hood to minimize inhalation exposure[10].

• Safety Stations: An eyewash station and safety shower must be readily accessible in the immediate work area[10].

B. Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are required to protect against splashes[10].

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn[10].

• Body Protection: A flame-resistant lab coat is essential to protect from spills[10].

• Respiratory Protection: In the event of a spill or if working outside of a fume hood (which is not recommended), a respirator with an organic vapor cartridge is necessary[10].

Step-by-Step Disposal Protocol

The proper disposal of 4-Hydroxyfuran-3-carboxylic acid is a multi-step process that demands meticulous attention to detail to ensure safety and regulatory compliance.

Step 1: Waste Segregation and Collection

• Do not mix 4-Hydroxyfuran-3-carboxylic acid waste with other waste streams unless explicitly authorized by your institution's EHS guidelines[2].

• Collect the waste in a designated, properly labeled, and sealed hazardous waste container[2][9][11]. The container must be constructed of a material compatible with the chemical. The original container is often a suitable choice for waste collection[9].

Step 2: Container Labeling

• As soon as the first drop of waste enters the container, it must be labeled with a hazardous waste tag provided by your EHS department[9].

• The label must clearly identify the contents as "Hazardous Waste: 4-Hydroxyfuran-3-carboxylic acid," and list all components and their approximate concentrations[12].

• Include the name and contact information of the generating researcher or lab[12].

Step 3: Waste Storage

• Store the sealed waste container in a designated and secure satellite accumulation area[2][13].

• Ensure the container is kept tightly closed except when adding waste to prevent the release of vapors and potential peroxide formation[2][13][14].

• Do not accumulate more than 55 gallons of chemical waste in the laboratory at any one time[13].

Step 4: Arranging for Disposal

• Once the waste container is full or is no longer needed, arrange for its pickup and disposal through your institution's EHS department or a licensed hazardous waste disposal contractor[2][3][10].

• Complete any necessary waste pickup request forms, providing an accurate inventory of the container's contents[9].

Spill Management Procedures

In the event of a spill, immediate and decisive action is crucial to mitigate risks.

• Evacuate and Secure: Immediately evacuate all non-essential personnel from the affected area and restrict access[1].

• Eliminate Ignition Sources: If the compound is in a flammable solvent, extinguish all nearby flames and turn off any spark-producing equipment[1].

• Absorb the Spill: Wearing appropriate PPE, cover the spill with a non-combustible absorbent material such as vermiculite, dry sand, or earth[1][3].

• Collect Contaminated Material: Carefully collect the contaminated absorbent material using non-sparking tools and place it into a sealed, labeled container for disposal as hazardous waste[2].

• Decontaminate the Area: Ventilate the area and wash the spill site once the cleanup is complete[1].

Quantitative Data for Structurally Related Compounds

While specific quantitative data for 4-Hydroxyfuran-3-carboxylic acid is not available, the following table provides hazard information for furan to offer a contextual understanding of potential risks.

Property	Furan
CAS Number	110-00-9
GHS Hazard Statements	H224, H302+H332, H315, H341, H350, H373, H412
Primary Hazards	Highly flammable, Harmful if swallowed or inhaled, Causes skin irritation, Suspected of causing genetic defects, May cause cancer, May cause damage to organs through prolonged exposure, Harmful to aquatic life with long-lasting effects[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-Hydroxyfuran-3-carboxylic acid.

Caption: Decision workflow for the disposal of 4-Hydroxyfuran-3-carboxylic acid.

References

• 2-(4-hydroxyoxan-4-yl)furan-3-carboxylic acid — Chemical Substance Information. PubChem.[Link]

• Furan - Hazardous Substance Fact Sheet. New Jersey Department of Health.[Link]

• Laboratory Chemical Waste Management Practices. Duke University Occupational & Environmental Safety Office.[Link]

• Regulation of Laboratory Waste. American Chemical Society.[Link]

• Material Safety Data Sheet. Kao Chemicals.[Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.[Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt.[Link]

• Experts agree on guidelines on how to reduce or eliminate the release of dioxin, furans and other toxic pollutants into the environment. United Nations Environment Programme.[Link]

• Laboratory Waste Management Guidelines. WASH in Health Care Facilities.[Link]

• Safety Data Sheet for 2-Hydroxyquinoline-3-carboxylic acid. Thermo Fisher Scientific.[Link]

• Guidelines for Chemical Waste Disposal. Natural Sciences Research Institute, University of the Philippines Diliman.[Link]

Sources

• 1. nj.gov [nj.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemical.kao.com [chemical.kao.com]
• 4. nextsds.com [nextsds.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.pt [fishersci.pt]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. vumc.org [vumc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. ptb.de [ptb.de]
• 12. nsri.upd.edu.ph [nsri.upd.edu.ph]
• 13. safety.duke.edu [safety.duke.edu]
• 14. fishersci.com [fishersci.com]